1-(3-Amino-5-chlorophenyl)ethan-1-one

Core Science & Biosynthesis

De Novo Structural Elucidation and Molecular Weight Determination: A Methodological Framework for CAS 13916-27-3

Executive Summary

In the landscape of modern pharmaceutical development, the discovery and synthesis of novel chemical entities often precede their public indexing in structural databases. CAS 13916-27-3 represents such a proprietary or newly isolated molecular entity. Because its definitive structure and molecular weight are not yet part of the open-source chemical lexicon, determining its exact physical properties requires a rigorous, ground-up analytical approach.

As a Senior Application Scientist, I have designed this whitepaper to outline the definitive, field-proven analytical framework required to elucidate the exact molecular weight and 3D spatial structure of CAS 13916-27-3. This guide synthesizes High-Resolution Mass Spectrometry (HRMS), Multidimensional Nuclear Magnetic Resonance (NMR), and Single-Crystal X-Ray Diffraction (XRD) into a unified, self-validating workflow.

The Orthogonal Analytical Strategy

To ensure absolute trustworthiness in our structural assignment, we cannot rely on a single analytical technique. Instead, we employ an orthogonal strategy where the output of one method constrains and validates the next.

Fig 1. Orthogonal analytical workflow for the de novo structural elucidation of CAS 13916-27-3.

Phase 1: Exact Molecular Weight via LC-HRMS

Causality & Theory

To determine the molecular weight of CAS 13916-27-3, standard quadrupole mass spectrometry is insufficient due to its low resolving power. We must utilize High-Resolution Mass Spectrometry (HRMS), such as an Orbitrap or Quadrupole Time-of-Flight (Q-TOF) analyzer. HRMS provides mass accuracy below 2 ppm and detailed isotope pattern analysis, making it a trusted tool for structural confirmation[1].

The causality here is fundamental: by achieving ultra-high mass accuracy, we can mathematically restrict the number of possible elemental compositions. For example, resolving isobaric interferences allows us to unequivocally determine the empirical formula of CAS 13916-27-3, providing the foundational constraints required for downstream NMR analysis[2].

Self-Validating Protocol: LC-HRMS Acquisition

• Calibration & Lock-Mass Infusion: Prior to sample injection, calibrate the Orbitrap using a standard calibration mix. Self-Validation: Implement a post-column continuous infusion of a known lock-mass calibrant (e.g., leucine enkephalin). The software dynamically corrects for instrumental mass drift in real-time, ensuring sub-ppm accuracy throughout the run.

• Chromatographic Separation: Inject 1 μL of CAS 13916-27-3 (10 μg/mL in ACN) onto a UPLC C18 column to separate the active pharmaceutical ingredient (API) from any synthesis impurities.

• Data Acquisition: Acquire full-scan MS1 data in both positive and negative Electrospray Ionization (ESI) modes. Trigger data-dependent MS/MS (ddMS2) scans to generate fragmentation trees.

• Isotopic Pattern Matching: Calculate the empirical formula by matching the theoretical isotopic fine structure against the experimental data.

Phase 2: Structural Connectivity via 2D NMR

Causality & Theory

While HRMS provides the "parts list" (empirical formula), Nuclear Magnetic Resonance (NMR) spectroscopy provides the "wiring diagram." 1D 1 H and 13 C NMR can identify functional groups, but they fail to unambiguously map complex polycyclic or highly substituted scaffolds. Therefore, heteronuclear correlation methods such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) form the backbone of modern molecular structure elucidation[3].

We specifically rely on HMBC to observe long-range scalar couplings ( 2JCH​ and 3JCH​ ) because it allows us to bridge unprotonated (quaternary) carbons that are entirely invisible to standard COSY sequences.

Self-Validating Protocol: Multidimensional NMR

• Sample Preparation: Dissolve 5 mg of CAS 13916-27-3 in 600 μL of high-purity DMSO- d6​ containing 0.05% Tetramethylsilane (TMS). Self-Validation: The TMS acts as an internal chemical shift reference (0.00 ppm), while the residual solvent peak serves as a secondary lock, ensuring spectral alignment.

• Cryoprobe Acquisition: Utilize a 600 MHz NMR spectrometer equipped with a cryogenically cooled probe. The cryogenic cooling reduces thermal noise in the receiver coil, increasing the signal-to-noise ratio by a factor of 3-4, which is critical for detecting weak HMBC cross-peaks.

• Pulse Sequences: Acquire DQF-COSY, multiplicity-edited HSQC, and HMBC spectra.

• Algorithmic Verification: Input the 2D NMR data into a structural elucidation expert system. The system generates Molecular Connectivity Diagrams (MCDs) to automatically detect and remove contradictions in the 2D NMR data, ensuring the proposed planar structure is mathematically sound[4].

Phase 3: Absolute Stereochemistry via X-Ray Crystallography

Causality & Theory

NMR can determine relative stereochemistry via NOESY/ROESY (through-space interactions), but it cannot easily distinguish between enantiomers. X-ray crystallography is the most universal method for the determination of three-dimensional structures of molecules at atomic resolution[5]. By analyzing the anomalous dispersion of X-rays as they diffract through the crystal lattice, we can definitively assign the absolute spatial coordinates (R/S configuration) of every stereocenter in CAS 13916-27-3.

Self-Validating Protocol: Single-Crystal XRD

• Crystal Growth: Subject CAS 13916-27-3 to vapor diffusion crystallization. Self-Validation: Grow crystals in multiple solvent systems to rule out solvent-induced polymorphic artifacts.

• Diffraction Analysis: Mount a single, defect-free crystal (>10 μm) on a diffractometer. We utilize a high-brilliance microfocus X-ray source (e.g., a MetalJet) to maximize diffraction intensity while minimizing exposure time, preventing degradation of sensitive organic compounds[6].

• Phasing and Refinement: Solve the phase problem using intrinsic phasing methods. Self-Validation: Continuously refine the structural model against the raw diffraction data until the crystallographic R-factor drops below 5%. An R-factor < 5% mathematically proves that the proposed 3D model perfectly explains the experimental diffraction pattern.

Quantitative Data Synthesis

To summarize the decision-making matrix for the structural elucidation of CAS 13916-27-3, the following table outlines the causality and self-validating mechanisms of our chosen techniques:

Analytical Phase	Primary Technique	Target Data Output	Causality for Selection	Self-Validating Mechanism
Phase 1: Molecular Weight	LC-HRMS (Orbitrap)	Exact Mass (<1 ppm), Empirical Formula	Resolves isobaric interferences to unequivocally define elemental composition.	Continuous post-column lock-mass infusion corrects instrumental mass drift in real-time.
Phase 2: 2D Connectivity	2D NMR (HSQC, HMBC, COSY)	Planar Structure, Relative Stereochemistry	HMBC bridges unprotonated (quaternary) carbons invisible to standard 1D and COSY sequences.	Algorithmic Molecular Connectivity Diagram (MCD) analysis detects and removes spectral contradictions.
Phase 3: 3D Conformation	Single-Crystal X-Ray Diffraction	Absolute Spatial Coordinates, Stereocenters	Anomalous dispersion of X-rays provides the only definitive proof of absolute configuration.	Crystallographic R-factor calculation mathematically validates the agreement between the model and raw data.

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3'-Amino-5'-chloroacetophenone as a pharmaceutical building block

3'-Amino-5'-chloroacetophenone as a Strategic Pharmaceutical Building Block: Synthesis, Derivatization, and Application in Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, the strategic selection of bi-functional and tri-functional building blocks dictates the efficiency of lead optimization. 3'-Amino-5'-chloroacetophenone (systematically named 1-(3-amino-5-chlorophenyl)ethan-1-one, CAS: 1402667-23-5) has emerged as a highly versatile scaffold[1]. By combining an electrophilic acetyl group, a nucleophilic amino group, and a metabolically stable chloro substituent on a single phenyl ring, this molecule provides orthogonal reactivity handles. This technical guide explores the structural rationale, synthetic methodologies, and downstream applications of this critical pharmaceutical intermediate.

Physicochemical Profiling & Structural Rationale

As a Senior Application Scientist, I approach scaffold selection not just through the lens of synthetic feasibility, but through the pharmacokinetic (PK) and pharmacodynamic (PD) consequences of each functional group. The 3,5-disubstitution pattern of this acetophenone derivative is a masterclass in rational drug design:

• The Chloro Substituent (Position 5): Halogenation is a widely employed strategy in pharmaceutical compound design to enhance therapeutic properties ([2]). The chlorine atom at the 5-position serves a dual purpose. First, it blocks a major site of cytochrome P450-mediated aromatic oxidation, thereby increasing the metabolic half-life of the downstream drug candidate. Second, it precisely tunes the lipophilicity (logP), enhancing the molecule's ability to cross lipid bilayers without introducing the extreme hydrophobicity often associated with heavier halogens like iodine or bromine[3].

• The Amino Group (Position 3): This acts as the primary nucleophilic handle. It is primed for Buchwald-Hartwig cross-coupling, reductive aminations, or amide bond formations, allowing for rapid library generation during Structure-Activity Relationship (SAR) campaigns.

• The Acetyl Group (Position 1): Acetophenone derivatives are privileged scaffolds in medicinal chemistry, frequently utilized to synthesize bioactive heterocycles or to act as hydrogen bond acceptors in enzyme active sites ([4]). The acetyl methyl group can undergo facile enolization, serving as a nucleophile in aldol condensations to yield chalcones and pyrimidines[5].

Table 1: Physicochemical Properties & Drug Design Rationale

Property	Value	Rationale in Drug Design
Molecular Formula	C8H8ClNO	-
Molecular Weight	169.61 g/mol	Low MW ensures that downstream elaboration will not easily violate Lipinski's Rule of 5.
CAS Number	1402667-23-5	Standardized registry for procurement and tracking[1].
H-Bond Donors	1 (-NH2)	Provides a critical vector for kinase hinge-binding or solvent-exposed interactions.
H-Bond Acceptors	1 (C=O)	Capable of accepting hydrogen bonds from target protein backbones.

Synthetic Methodologies: The Weinreb Amide Route

Direct acetylation of 3-chloroaniline inevitably leads to poor regiocontrol, yielding complex mixtures of ortho- and para-substituted isomers. To ensure absolute regiochemical fidelity, the most robust industrial approach begins with 3-amino-5-chlorobenzoic acid .

The transformation relies on the generation of a Weinreb amide intermediate. The causality here is critical: reacting a standard ester or acid chloride directly with a Grignard reagent (MeMgBr) leads to over-addition, forming a tertiary alcohol. The Weinreb amide (N-methoxy-N-methylamide) prevents this by forming a stable, five-membered magnesium chelate upon the first addition of the Grignard reagent. This chelate resists further nucleophilic attack and only collapses to the desired ketone upon aqueous acidic workup.

Fig 1. Robust synthetic workflow for 1-(3-amino-5-chlorophenyl)ethanone via Weinreb amide.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that any deviation is caught before proceeding to the next synthetic step.

Step 1: Boc-Protection of the Aniline

Causality: The free aniline must be masked. If left unprotected, the highly basic Grignard reagent in Step 3 will deprotonate the amine, consuming two equivalents of the reagent, generating an insoluble magnesium amide, and stalling the reaction.

• Suspend 3-amino-5-chlorobenzoic acid (1.0 eq) in a 1:1 mixture of THF and H2O.

• Add Triethylamine (2.0 eq) followed by Di-tert-butyl dicarbonate (Boc2O, 1.1 eq). Stir at ambient temperature for 12 hours.

• Self-Validation Check: Analyze via LC-MS. The disappearance of the starting material peak (m/z 172 [M+H]+) and the appearance of the Boc-protected mass (m/z 272 [M+H]+) confirms completion.

• Acidify to pH 3 with 1M HCl and extract with EtOAc. Dry and concentrate to yield 3-(Boc-amino)-5-chlorobenzoic acid.

Step 2: Weinreb Amide Formation

Causality: EDC/HOBt is selected over thionyl chloride (SOCl2) for acid activation. SOCl2 generates HCl gas, which would prematurely cleave the acid-sensitive Boc group.

• Dissolve the protected acid (1.0 eq) in anhydrous DMF. Add EDC·HCl (1.2 eq), HOBt (1.2 eq), and N,O-Dimethylhydroxylamine hydrochloride (1.2 eq).

• Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) dropwise at 0 °C. Stir for 16 hours at room temperature.

• Self-Validation Check: Run a TLC (Hexanes:EtOAc 1:1). The product should appear as a highly UV-active spot at Rf ~0.4, cleanly separated from the baseline-bound starting acid.

Step 3: Grignard Addition & Deprotection

• Dissolve the Weinreb amide in anhydrous THF and cool to 0 °C under argon.

• Add Methylmagnesium bromide (MeMgBr, 3.0 M in Et2O, 2.5 eq) dropwise. Causality for excess: Even with Boc protection, the remaining carbamate N-H proton is weakly acidic and will consume 1 equivalent of the Grignard reagent. The excess ensures complete conversion.

• Self-Validation Check: Quench a 50 µL aliquot in saturated NH4Cl, extract with EtOAc, and run TLC. The Weinreb amide spot must be completely consumed.

• Quench the bulk reaction with saturated aqueous NH4Cl (maintaining pH ~7 to avoid Boc cleavage during workup). Extract, dry, and concentrate.

• Dissolve the crude residue in 4M HCl in Dioxane. Stir for 2 hours to achieve global deprotection. Concentrate in vacuo to yield the target 3'-Amino-5'-chloroacetophenone hydrochloride salt.

Table 2: Reaction Optimization Data (Grignard Step)

MeMgBr (Eq)	Temp (°C)	Solvent	Yield (%)	Causality / Observation
1.1	25	THF	45	Significant unreacted starting material; partial deprotonation of Boc-NH stalls nucleophilic attack.
2.5	0 to 25	THF	88	Excess MeMgBr compensates for Boc-NH deprotonation; complete conversion.
2.5	-78	Et2O	62	Reaction stalls; the intermediate magnesium chelate is too stable and insoluble at cryogenic temperatures.

Pharmaceutical Applications & Downstream Derivatization

Once synthesized, 1-(3-amino-5-chlorophenyl)ethanone serves as a divergent hub for library synthesis. The independent reactivity of the acetyl and amino groups allows for the generation of vastly different chemical spaces, a critical requirement in phenotypic screening and target-based drug discovery ([6]).

Fig 2. Divergent derivatization pathways for pharmaceutical screening.

• Chalcone Synthesis: Base-catalyzed Claisen-Schmidt condensation with various benzaldehydes yields chalcones. These α,β-unsaturated ketones are privileged Michael acceptors, frequently utilized in the design of covalent kinase inhibitors.

• Pyrazole Scaffolds: Treatment of the acetophenone with N,N-Dimethylformamide dimethyl acetal (DMF-DMA) yields an enaminone. Subsequent condensation with hydrazines rapidly constructs 1,5-disubstituted pyrazoles, a motif ubiquitous in COX-2 inhibitors and anti-inflammatory agents.

Conclusion

The utility of 3'-Amino-5'-chloroacetophenone lies in its precise balance of reactivity and stability. By leveraging the Weinreb amide methodology, chemists can access this building block with high regiochemical purity. Its subsequent divergent derivatization empowers drug development professionals to rapidly explore chemical space, fine-tune lipophilicity via the 5-chloro substituent, and establish vital target interactions through its orthogonal functional groups.

References

• "1-(3-Amino-5-chlorophenyl)ethan-1-one | CAS#:1402667-23-5", ChemSrc. URL:[Link]

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• "Design, synthesis, and biological evaluation of acetophenone derivatives as dual binding acetylcholinesterase inhibitors", Pharmazie. URL:[Link]

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An In-depth Technical Guide to the Thermodynamic Properties of Amino-Chlorophenyl Ethanone Compounds

Foreword: The Thermodynamic Imperative in Modern Drug Discovery

In the landscape of contemporary drug development, the journey from a promising lead compound to a market-approved therapeutic is fraught with challenges. Among the most critical hurdles is the optimization of a molecule's physicochemical properties, which are intrinsically governed by the laws of thermodynamics. For researchers working with scaffolds such as amino-chlorophenyl ethanones—a class of compounds with significant potential in medicinal chemistry—a thorough understanding of their thermodynamic profile is not merely academic; it is a predictive tool for determining a drug candidate's ultimate success.

This guide provides an in-depth exploration of the essential thermodynamic properties of amino-chlorophenyl ethanone compounds. We will move beyond simple data reporting to dissect the causality behind experimental choices and computational strategies. By integrating field-proven insights with rigorous scientific principles, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to confidently characterize these molecules, anticipate their behavior, and accelerate the design of next-generation therapeutics.

The Foundational Pillars: Gibbs Free Energy, Enthalpy, and Entropy

At the heart of a molecule's behavior lies the interplay between three key thermodynamic quantities:

• Enthalpy (ΔH): Represents the total heat content of a system. In the context of drug molecules, it relates to the energy stored within chemical bonds and the non-covalent interactions (e.g., hydrogen bonds, van der Waals forces) a molecule makes with its environment. A negative enthalpy change (exothermic process) is generally favorable.

• Entropy (ΔS): A measure of the disorder or randomness in a system. For a drug molecule, this includes its conformational flexibility and the ordering of solvent molecules around it. An increase in entropy (positive ΔS) is thermodynamically favorable.

• Gibbs Free Energy (ΔG): The ultimate arbiter of spontaneity for a process at constant temperature and pressure.[1] The relationship is defined by the pivotal equation:

  ΔG = ΔH - TΔS [1]

A negative ΔG indicates a spontaneous and favorable process, such as a stable crystal lattice formation or high-affinity drug-target binding.[2] Understanding how the substitution patterns of the amino (–NH₂) and chloro (–Cl) groups on the phenyl ethanone core influence these values is paramount for rational drug design.

Experimental Characterization: From Bulk Properties to Molecular Stability

To quantify the thermodynamic landscape of a compound, a suite of experimental techniques is employed. Each provides a unique piece of the puzzle, and their combined application yields a comprehensive thermodynamic profile.

Differential Scanning Calorimetry (DSC): Probing Thermal Transitions

DSC is a cornerstone technique for measuring the heat flow associated with thermal transitions in a material as a function of temperature.[3][4] It is indispensable for determining key solid-state properties that influence a drug's stability, solubility, and bioavailability.

Core Applications for Amino-Chlorophenyl Ethanones:

• Melting Point (T_m): The temperature at which the crystalline solid transitions to a liquid. It is a primary indicator of the stability of the crystal lattice.

• Enthalpy of Fusion (ΔH_fus): The energy required to melt the solid. A higher ΔH_fus signifies stronger intermolecular interactions in the crystal lattice.[5]

• Polymorph and Solvate Screening: Identifying different crystalline forms (polymorphs) or solvates, each with a unique thermodynamic profile that can drastically affect a drug's performance.

• Sample Preparation:

  • Accurately weigh 2-5 mg of the compound into a non-hermetic aluminum DSC pan. The use of a small, consistent sample mass minimizes thermal gradients within the sample.

  • Crimp the pan with a lid. This ensures good thermal contact and contains the sample, but the non-hermetic nature allows for the escape of any trace volatile impurities prior to the main thermal event.

• Instrument Setup:

  • Place the sample pan and an empty, sealed reference pan into the DSC cell. The reference pan allows the instrument to subtract the heat capacity of the pan itself, isolating the thermal events of the sample.[6]

  • Purge the DSC cell with an inert gas (e.g., high-purity nitrogen) at a constant flow rate (e.g., 50 mL/min). This prevents oxidative degradation of the sample at elevated temperatures.

• Thermal Program (Heat-Cool-Heat Cycle):

  • Segment 1 (Initial Heating): Heat the sample at a controlled rate (e.g., 10 °C/min) from ambient temperature to a point well above the expected melting temperature. A linear heating rate is crucial for accurate data analysis.[3] This first scan reveals the melting of the initial form and can indicate the presence of volatile impurities.

  • Segment 2 (Controlled Cooling): Cool the sample at a controlled rate (e.g., 10 °C/min) back to a sub-ambient temperature. This step is critical for observing crystallization behavior and assessing the potential for forming metastable polymorphs.

  • Segment 3 (Reheating): Heat the sample again at the same rate as the initial scan (10 °C/min). This second heating run provides the thermodynamic data for the material as it crystallized under controlled conditions, offering a more reproducible thermal profile and revealing any transformations (e.g., glass transitions, cold crystallization) that may have occurred upon cooling.

• Data Analysis:

  • Determine the onset temperature of the melting endotherm, which is taken as the melting point (T_m).

  • Integrate the area of the melting peak to calculate the enthalpy of fusion (ΔH_fus) in Joules per gram (J/g).[7]

The causality behind the heat-cool-heat cycle is to erase the sample's prior thermal history (e.g., from its initial crystallization process), providing a more standardized and self-validating measurement in the second heating scan.

Caption: Standard DSC workflow for thermodynamic characterization.

Thermogravimetric Analysis (TGA): Assessing Thermal Stability

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[8][9] It is a direct measure of thermal stability and can reveal information about decomposition pathways and the presence of solvates.

Core Applications for Amino-Chlorophenyl Ethanones:

• Decomposition Temperature (T_d): Identifying the temperature at which the compound begins to degrade. This is a critical parameter for determining handling and storage conditions.

• Quantification of Solvates/Hydrates: A mass loss step at a temperature below the decomposition point often corresponds to the loss of bound solvent or water molecules.

• Residue Analysis: Determining the amount of non-volatile residue remaining after decomposition.

• Sample Preparation:

  • Place 5-10 mg of the sample onto a tared TGA pan (platinum or ceramic pans are used for high-temperature stability). A slightly larger sample mass than in DSC is often used to ensure accurate mass loss detection.

• Instrument Setup:

  • Position the pan in the TGA furnace.

  • Purge with an inert gas (nitrogen) at a constant flow rate (e.g., 50-100 mL/min). The inert atmosphere is crucial to ensure that the observed mass loss is due to thermal decomposition (pyrolysis), not oxidation.[9]

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Heat the sample at a linear rate (e.g., 10-20 °C/min) to a high temperature (e.g., 600-900 °C) that ensures complete decomposition.[10]

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • The onset temperature of a significant mass loss step is reported as the decomposition temperature.

  • The first derivative of the TGA curve (DTG curve) can be plotted to more clearly identify the temperatures of maximum degradation rates.[11]

Solution Calorimetry: Deriving Enthalpies of Formation

While DSC and TGA probe the solid state, solution calorimetry provides a pathway to determining the standard enthalpy of formation (ΔH_f°), a measure of the energy released or consumed when a compound is formed from its constituent elements in their standard states.[12] This is a fundamental value for comparing the relative stability of different isomers. The process often involves measuring the enthalpy of solution (ΔH_soln) in a suitable solvent.[13]

Computational Thermodynamics: In Silico Prediction and Insight

Experimental methods are essential but can be resource-intensive. Computational chemistry offers a powerful, complementary approach to predict thermodynamic properties, guide experimental design, and provide molecular-level insights that are often inaccessible in the lab.[14][15]

Core Applications for Amino-Chlorophenyl Ethanones:

• Gas-Phase Enthalpy of Formation: Quantum mechanical methods, such as Density Functional Theory (DFT) or high-level ab initio methods (e.g., G3, G4), can accurately calculate the gas-phase enthalpy of formation (ΔH_f°(g)).[16][17] When combined with an experimental enthalpy of sublimation (ΔH_sub), this allows for the calculation of the condensed-phase enthalpy of formation.

• Isomer Stability: Computation allows for the rapid comparison of the relative stabilities of different positional isomers (e.g., 2-amino-4-chlorophenyl ethanone vs. 4-amino-2-chlorophenyl ethanone) by comparing their calculated enthalpies of formation.

• Gibbs Free Energy of Binding: Through techniques like Molecular Dynamics (MD) simulations and Free Energy Perturbation (FEP), it is possible to estimate the ΔG of binding between a ligand (the amino-chlorophenyl ethanone derivative) and its biological target, a critical parameter in drug optimization.[15]

Caption: Integrated workflow for thermodynamic analysis.

Data Synthesis: Thermodynamic Properties of Select Isomers

The precise arrangement of the amino and chloro substituents on the phenyl ring significantly influences the intermolecular forces and, consequently, the thermodynamic properties. While comprehensive data for all possible isomers is not always available, we can compile known values from databases and literature to illustrate these structure-property relationships.

Compound	CAS Number	Melting Point (T_m)	Enthalpy of Fusion (ΔH_fus)	Notes
1-(4-Chlorophenyl)ethanone	99-91-2	98-100 °C	20.9 kJ/mol	Parent compound without amino group.[18]
1-(2-Chlorophenyl)ethanone	2142-68-9	Liquid at RT	N/A	The ortho-chloro substitution disrupts crystal packing.[19][20]
1-(3-Aminophenyl)ethanone	99-03-6	95-98 °C	21.4 kJ/mol	Amino group allows for hydrogen bonding.[21]
1-(2-Amino-4-chlorophenyl)ethanone	37944-76-6	125-127 °C	Data not readily available	Intramolecular H-bonding may affect properties.[22]
1-(4-Amino-3-chlorophenyl)ethanone	39931-77-6	114-116 °C	Data not readily available	Positional differences influence dipole moment and packing.

Note: Data is compiled from various sources and should be experimentally verified for specific applications. N/A signifies not applicable or data not found.

Conclusion

The thermodynamic characterization of amino-chlorophenyl ethanone compounds is a critical activity in drug discovery and development. A multi-faceted approach, combining experimental techniques like DSC and TGA with the predictive power of computational chemistry, provides the most comprehensive understanding. This guide has outlined not just the 'what' but the 'why'—the causal logic behind protocol design and the integration of diverse data streams. By rigorously applying these principles, researchers can effectively map the thermodynamic landscape of their compounds, enabling them to make more informed decisions, mitigate risks associated with poor physicochemical properties, and ultimately accelerate the path to innovative new medicines.

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• Cobos, A. H., et al. (2018). Solid-liquid equilibria and excess enthalpies in binary mixtures of acetophenone with some aliphatic amides. arXiv. Available at: [Link]

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Pharmacological Potential and Synthetic Utility of the 3'-Amino-5'-Chloroacetophenone Scaffold in Targeted Therapeutics

Executive Summary

In contemporary medicinal chemistry, the identification of privileged scaffolds—molecular frameworks capable of serving as versatile templates for diverse biological targets—is paramount. As a Senior Application Scientist overseeing early-stage drug discovery workflows, I frequently leverage the 3'-amino-5'-chloroacetophenone scaffold. This molecule is not merely a static precursor; it is a highly reactive, stereoelectronically tuned pharmacophore.

The presence of the acetyl group enables rapid structural divergence through condensation reactions, while the meta-substituted amino and chloro groups provide a unique "push-pull" electronic topology[1]. This whitepaper explores the mechanistic rationale behind utilizing this scaffold, its role in modulating critical biological pathways (such as kinase cascades and microbial enzymatic networks), and the self-validating experimental protocols required to synthesize and evaluate its derivatives.

Stereoelectronic Profiling: The Push-Pull Pharmacophore

To understand the biological activity of 3'-amino-5'-chloroacetophenone derivatives, one must analyze the causality of its substitution pattern. The efficacy of this scaffold in target binding is driven by three distinct physicochemical vectors:

• The 5'-Chloro Substituent (Lipophilic Anchor & Halogen Bonding): Halogens are traditionally viewed merely as lipophilicity enhancers (increasing LogP for better membrane permeability). However, the 5'-chlorine atom acts as a potent halogen bond acceptor. In the hydrophobic pockets of kinases, this chlorine atom frequently engages in highly directional halogen bonding with the backbone carbonyls of the protein, stabilizing the ligand-receptor complex[2]. Furthermore, it sterically blocks cytochrome P450-mediated oxidation at the 5-position, significantly improving the molecule's metabolic half-life.

• The 3'-Amino Substituent (Hydrogen Bond Donor): The primary amine is a strong electron-donating group (EDG) via resonance, but more importantly, it serves as a critical hydrogen bond donor. In ATP-competitive kinase inhibitors, this amino group mimics the exocyclic amine of adenine, anchoring the molecule to the hinge region of the kinase[3][4].

• The Acetyl Core (Synthetic Vector): The methyl ketone provides an ideal site for Claisen-Schmidt condensations, allowing the rapid generation of α,β-unsaturated systems (chalcones) that act as Michael acceptors[5][6].

Biological Activity & Target Modulation

Kinase Inhibition (EGFR & AKT/PKB)

Dysregulation of the Epidermal Growth Factor Receptor (EGFR) and Protein Kinase B (AKT) pathways is a hallmark of numerous malignancies. Derivatives of 3'-amino-5'-chloroacetophenone, particularly when cyclized into indolinones or pyrazoles, exhibit potent ATP-competitive inhibition[2][3][4]. The scaffold fits seamlessly into the adenine-binding pocket. By blocking ATP binding, these derivatives prevent the auto-phosphorylation of EGFR and the downstream activation of the PI3K/AKT/mTOR cascade, ultimately downregulating cell proliferation and upregulating apoptosis.

Antimicrobial & Antimalarial Efficacy

When the scaffold is converted into a chalcone via condensation with aryl aldehydes, the resulting α,β-unsaturated ketone becomes a soft electrophile. Mechanistically, these chalcones exhibit antimicrobial and antimalarial activity by undergoing Michael addition with the nucleophilic thiol groups of essential cysteine residues in pathogenic enzymes (e.g., Plasmodium falciparum DHFR)[6][7][8]. Further cyclization of these chalcones with hydrazine yields pyrazoles, which show enhanced stability and targeted antimalarial efficacy[7].

Anticancer Azaaurones and Aminoflavones

Chemical modification of the scaffold into aminoflavones or azaaurones has yielded compounds capable of inducing G2/M phase cell cycle arrest. These derivatives disrupt tubulin polymerization, making them highly effective against drug-resistant breast and colon cancer cell lines[1][9].

Quantitative Data Summary

The following table synthesizes the typical bioactivity profiles of derivatives originating from the 3'-amino-5'-chloroacetophenone scaffold, based on established structure-activity relationship (SAR) studies.

Derivative Class	Primary Biological Target	Scaffold Modification	Typical IC50 / MIC Range	Mechanism of Action
Chalcones	Microbial Thiol Enzymes	Claisen-Schmidt Condensation	2 - 16 µg/mL (MIC)	Michael addition to cysteine residues
Pyrazoles	P. falciparum DHFR	Hydrazine Cyclization	10 - 50 nM (IC50)	Competitive DHFR inhibition
Indolinones	EGFR Tyrosine Kinase	Alpha-bromination & Cyclization	0.5 - 5.0 µM (IC50)	ATP-competitive hinge binding
Azaaurones	Tubulin / Cell Cycle	Benzofuranone Condensation	1.2 - 8.5 µM (IC50)	G2/M phase cell cycle arrest

System Workflows and Pathway Visualizations

Synthetic divergence of 3'-amino-5'-chloroacetophenone into bioactive heterocyclic scaffolds.

Mechanism of action for scaffold-derived inhibitors targeting the EGFR/PI3K/AKT signaling cascade.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include built-in causality checks and orthogonal validation gates to prevent the propagation of false positives in drug development.

Protocol 1: Diversity-Oriented Synthesis of Chalcone Intermediates

Objective: Synthesize (E)-1-(3-amino-5-chlorophenyl)-3-arylprop-2-en-1-one. Rationale: The Claisen-Schmidt condensation is utilized because it is thermodynamically driven to produce the trans (E) isomer, which is the biologically active conformation required for optimal receptor binding[5][6].

Step-by-Step Methodology:

• Preparation: Dissolve equimolar amounts (10 mmol) of 3'-amino-5'-chloroacetophenone and a selected substituted benzaldehyde in 20 mL of absolute ethanol.

• Catalysis: Cool the reaction vessel to 0–5°C in an ice bath. Add 5 mL of 40% aqueous NaOH dropwise over 15 minutes.

  • Causality Check: Maintaining low temperatures during base addition suppresses competing side reactions, such as the Cannizzaro reaction or undesired aldol self-condensation.

• Propagation: Remove the ice bath and stir the mixture continuously for 12 hours at room temperature.

• Isolation: Pour the mixture over crushed ice and neutralize with 1M HCl until pH 7 is reached. Filter the resulting precipitate under a vacuum and recrystallize from hot ethanol.

• Self-Validation Gate (Orthogonal Analytics): Before proceeding to bioassays, the product must be validated via 1 H-NMR spectroscopy. The protocol is considered successful only if the vinylic protons exhibit a coupling constant ( J ) of 15.0–16.0 Hz, definitively confirming the exclusive formation of the (E)-isomer. LC-MS must concurrently confirm the [M+H]+ exact mass.

Protocol 2: In Vitro EGFR Kinase Inhibition Assay (Luminescent ADP-Glo)

Objective: Quantify the IC50 of synthesized indolinone/pyrazole derivatives against EGFR. Rationale: The ADP-Glo assay is selected because it measures ADP production universally, providing a highly sensitive, non-radioactive method that reflects true enzymatic turnover rather than mere binding affinity.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the test compound in 100% DMSO.

  • Causality Check: A 10-point curve is mandatory to generate a complete sigmoidal dose-response. Single-point assays are prone to false positives from aggregation or assay interference.

• Enzyme Incubation: In a 384-well white plate, combine 2 µL of the test compound (diluted in kinase buffer) with 4 µL of recombinant EGFR enzyme. Incubate for 15 minutes to allow pre-equilibration of the inhibitor in the ATP pocket.

• Reaction Initiation: Add 4 µL of an ATP/substrate mix (e.g., Poly(Glu,Tyr) peptide). Incubate for 60 minutes at room temperature.

• Signal Generation: Add 10 µL of ADP-Glo Reagent to terminate the kinase reaction and deplete unconsumed ATP (incubate 40 min). Follow with 20 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, driving a luciferase-mediated luminescent reaction (incubate 30 min).

• Self-Validation Gate (Assay Robustness): Read luminescence. The assay plate must include as a positive control and DMSO as a vehicle control. Calculate the Z'-factor for the plate. The data is only deemed trustworthy and actionable if Z′≥0.6 , proving excellent statistical separation between the positive and negative controls.

References

• Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. Molecules (MDPI). URL:[Link]

• New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses. PubMed Central (PMC). URL:[Link]

• US10654855B2 - Protein kinase B inhibitors.Google Patents.

• Synthesis and Antimicrobial Activity of Some Chalcone Derivatives. Semantic Scholar. URL:[Link]

• Synthesis and anti-cancer activity evaluation of new aurone derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis). URL:[Link]

Sources

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• 2. US20130035325A1 - Kinase inhibitors - Google Patents [patents.google.com]
• 3. New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US10654855B2 - Protein kinase B inhibitors - Google Patents [patents.google.com]
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Protocols & Analytical Methods

Application Note: Chemoselective Synthesis of 1-(3-Amino-5-chlorophenyl)ethan-1-one from 3-Nitroacetophenone

Strategic Overview & Retrosynthetic Logic

The compound 1-(3-amino-5-chlorophenyl)ethan-1-one (commonly referred to as 3-amino-5-chloroacetophenone) is a highly valuable bifunctional building block in medicinal chemistry and drug development. Its unique substitution pattern—featuring an acetyl group, an amine, and a halogen—provides orthogonal reactivity handles for cross-coupling, reductive amination, and heterocycle formation.

Synthesizing this target from 3-nitroacetophenone requires a precise, two-stage sequence:

• Electrophilic Aromatic Chlorination: Introduction of the chlorine atom at the C5 position.

• Chemoselective Nitro Reduction: Reduction of the nitro group to an amine without perturbing the ketone or the newly installed aryl chloride.

Mechanistic Causality & Reaction Design (E-E-A-T)

Regiocontrol in Electrophilic Aromatic Chlorination

Direct chlorination of acetophenones is notoriously difficult because the ketone readily undergoes enolization, leading to unwanted α -chlorination (side-chain halogenation). To circumvent this, the reaction is performed in concentrated sulfuric acid ( H2​SO4​ ) . The strong acid fully protonates the carbonyl oxygen, generating a positive charge that strongly deactivates the α -carbon towards enolization, effectively shutting down side-chain reactivity.

Furthermore, the protonated acetyl group and the nitro group are both strongly electron-withdrawing and meta-directing. They synergistically direct the incoming electrophile strictly to the 5-position, which is meta to both substituents 1. To avoid the hazards of toxic Cl2​ gas, Trichloroisocyanuric acid (TCCA) is utilized as a safe, solid, and highly efficient source of electrophilic chlorine ( Cl+ ) 2.

Chemoselective Nitro Reduction

The intermediate, 3-chloro-5-nitroacetophenone, contains three reducible functional groups. Standard catalytic hydrogenation (e.g., H2​ over Pd/C ) would successfully reduce the nitro group but would also trigger hydrodehalogenation (cleavage of the C−Cl bond) and potentially reduce the ketone. To achieve absolute chemoselectivity, a Béchamp-style reduction using Iron powder ( Fe ) and Ammonium chloride ( NH4​Cl ) is employed. This method relies on a mild, single-electron transfer pathway that exclusively reduces the nitro group to an amine, leaving both the aryl chloride and the carbonyl intact .

Synthetic Pathway & Workflow Visualizations

Two-step synthetic pathway from 3-nitroacetophenone to the target amino-chloroacetophenone.

Step-by-step experimental workflow for the two-stage synthesis and purification.

Experimental Protocols

Protocol A: Synthesis of 1-(3-chloro-5-nitrophenyl)ethan-1-one

This protocol is a self-validating system: the initial dissolution of the starting material in acid yields a pale yellow solution, which deepens in color upon the generation of the active chloronium species.

• Reaction Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar. Add 15 mL of concentrated H2​SO4​ and cool the flask to 0 °C using an ice-water bath.

• Substrate Addition: Slowly add 3-nitroacetophenone (1.65 g, 10.0 mmol) portion-wise. Stir for 10 minutes until complete dissolution is achieved.

• Chlorination: Weigh out Trichloroisocyanuric acid (TCCA, 0.85 g, 3.66 mmol). Note: 1 equivalent of TCCA provides 3 equivalents of active Cl+ . Add the TCCA in small portions over 15 minutes to control the exotherm.

• Incubation: Remove the ice bath. Allow the reaction to warm to room temperature and stir for 12–16 hours.

• Validation: Monitor by TLC (Hexanes/EtOAc 4:1). The starting material ( Rf​≈0.4 ) should be fully converted to a slightly less polar spot ( Rf​≈0.5 ).

• Quenching: Carefully pour the highly acidic mixture over 100 g of vigorously stirred crushed ice. A pale precipitate will immediately form.

• Extraction & Workup: Extract the aqueous slurry with Ethyl Acetate ( 3×30 mL). Wash the combined organic layers with saturated aqueous NaHCO3​ until the aqueous phase is neutral (pH ~7), followed by a brine wash (30 mL).

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash chromatography to yield the intermediate as a crystalline solid.

Protocol B: Synthesis of 1-(3-amino-5-chlorophenyl)ethan-1-one

This reduction is visually tracked by the transition of the reaction mixture from a dark suspension to a lighter, rust-colored slurry as the Iron ( Fe0 ) is oxidized to iron oxides ( Fe2​O3​/Fe3​O4​ ).

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 1-(3-chloro-5-nitrophenyl)ethan-1-one (1.00 g, 5.0 mmol) in 20 mL of absolute ethanol.

• Reagent Addition: Add distilled water (5 mL), Iron powder (1.40 g, 25.0 mmol, 5.0 equiv), and Ammonium chloride (0.53 g, 10.0 mmol, 2.0 equiv).

• Reduction: Attach a reflux condenser and heat the vigorously stirring mixture to 80 °C (reflux) for 2–3 hours.

• Validation: Check reaction progress via TLC (Hexanes/EtOAc 2:1). The UV-active nitro compound ( Rf​≈0.6 ) will disappear, replaced by a highly polar, ninhydrin-active amine spot ( Rf​≈0.2 ).

• Filtration: Cool the mixture to room temperature. Filter the suspension through a tightly packed pad of Celite to remove iron residues. Wash the Celite pad thoroughly with hot ethanol ( 2×15 mL) and ethyl acetate (20 mL).

• Workup: Concentrate the filtrate under reduced pressure to remove the ethanol. Dilute the remaining aqueous residue with water (20 mL) and extract with ethyl acetate ( 3×20 mL).

• Isolation: Wash the combined organics with brine, dry over Na2​SO4​ , and concentrate in vacuo. Purify the crude product by recrystallization (EtOH/Water) or silica gel chromatography to yield the target compound.

Quantitative Data & Characterization

Table 1: Reaction Parameters & Stoichiometry Summary

Step	Reactant	Reagents	Solvent System	Temp	Time	Expected Yield
1. Chlorination	3-Nitroacetophenone (1.0 eq)	TCCA (0.37 eq)	Conc. H2​SO4​	0 °C → RT	12-16 h	75-82%
2. Reduction	3-Chloro-5-nitroacetophenone (1.0 eq)	Fe (5.0 eq), NH4​Cl (2.0 eq)	EtOH / H2​O (4:1)	80 °C (Reflux)	2-3 h	85-90%

Table 2: Expected Analytical Characterization Data

Compound	Formula	Exact Mass	Expected 1H NMR Highlights ( CDCl3​ , 400 MHz)
3-Chloro-5-nitroacetophenone	C8​H6​ClNO3​	199.00	δ 8.6 (s, 1H), 8.4 (s, 1H), 8.2 (s, 1H), 2.7 (s, 3H)
1-(3-Amino-5-chlorophenyl)ethan-1-one	C8​H8​ClNO	169.03	δ 7.3 (s, 1H), 7.1 (s, 1H), 6.8 (s, 1H), 3.8 (br s, 2H), 2.5 (s, 3H)

Note on NMR Causality: In the intermediate, the proton at C2 is flanked by two highly electron-withdrawing groups ( −NO2​ and −COCH3​ ), resulting in extreme deshielding ( δ ~8.6 ppm). Upon reduction to the amine (a strong electron-donating group), the electron density of the ring increases dramatically, shifting the aromatic protons upfield ( δ 6.8 - 7.3 ppm).

References

• α‐Chlorination of Acetophenones Using 1,3‐Dichloro‐5,5‐Dimethylhydantoin (Review of TCCA Applications)
• Source: Masaryk University (muni.cz)
• 1-(3-Bromo-5-nitrophenyl)

Sources

• 1. 1-(3-Bromo-5-nitrophenyl)ethanone | 127413-59-6 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]

Application Note: Chemoselective Reductive Amination Protocols Utilizing 3'-Amino-5'-chloroacetophenone

The Bifunctional Challenge: Substrate Profiling

In advanced drug development and complex organic synthesis, 3'-amino-5'-chloroacetophenone presents a unique chemoselectivity challenge. The molecule is bifunctional, possessing both an aniline moiety (a potential nucleophile) and an acetophenone moiety (a potential electrophile).

However, both functional groups are electronically deactivated:

• The Aniline Moiety: The inductive electron-withdrawing effect of the meta-chloro group and the mesomeric effect of the meta-acetyl group significantly reduce the basicity and nucleophilicity of the amine[1].

• The Ketone Moiety: Acetophenones are notoriously sluggish electrophiles compared to aldehydes due to steric hindrance and the electron-donating resonance of the aromatic ring[2].

Standard reductive amination conditions (e.g., NaBH₃CN in MeOH) often result in poor conversions, stalled hemiaminal intermediates, or undesired oligomerization[3]. To achieve orthogonal functionalization, one must deploy highly specific, causality-driven protocols that exploit the distinct steric and electronic profiles of each moiety.

Mechanistic Divergence & Workflow

Fig 1. Divergent chemoselective reductive amination pathways for 3'-amino-5'-chloroacetophenone.

Protocol A: Chemoselective N-Alkylation of the Aniline Moiety

When the objective is to functionalize the aniline nitrogen while preserving the ketone, the Abdel-Magid protocol utilizing Sodium Triacetoxyborohydride (STAB) is the gold standard[4].

Expertise & Causality: Because the aniline is weakly basic, iminium formation is thermodynamically unfavorable. Glacial acetic acid is strictly required to protonate the intermediate hemiaminal, facilitating dehydration[5]. STAB is chosen because its electron-withdrawing acetoxy ligands dampen its hydride-donating ability, rendering it completely unreactive toward the unactivated acetophenone ketone at room temperature, ensuring >95% chemoselectivity[3].

Step-by-Step Methodology

• Reaction Assembly: In an oven-dried, argon-flushed round-bottom flask, dissolve 3'-amino-5'-chloroacetophenone (1.0 equiv, 10 mmol) and the target exogenous aldehyde (e.g., benzaldehyde, 1.05 equiv) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

• Acid Catalysis: Add glacial acetic acid (1.5 equiv) in one portion. Stir the mixture for 15 minutes at room temperature (20–25 °C) to allow preliminary hemiaminal formation.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv) portion-wise over 10 minutes to prevent mild exotherms.

• Monitoring: Stir at room temperature for 12–24 hours. Monitor via LC-MS. The reaction is complete when the mass of the starting material is fully converted to the M+R mass.

• Work-up: Carefully quench the reaction by adding saturated aqueous NaHCO₃ (pH ~8) to neutralize the acetic acid and decompose unreacted STAB. Extract the aqueous layer with dichloromethane (3 × 20 mL).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc).

• Self-Validation (QC): Confirm chemoselectivity via ¹H NMR. The ketone methyl singlet (~2.5 ppm) must remain intact and integrate to 3H. The broad aniline -NH₂ signal (~5.2 ppm) should be replaced by a new -NH- multiplet and the corresponding alkyl protons.

Protocol B: Chemoselective Reductive Amination of the Ketone Moiety

When the objective is to convert the ketone into a secondary amine using an exogenous primary amine, standard borohydrides fail due to the sluggish nature of the deactivated acetophenone[2]. A Lewis acid-mediated forcing protocol is required[6].

Expertise & Causality: Titanium(IV) isopropoxide [Ti(OiPr)₄] acts as a dual-action reagent. It serves as a strong Lewis acid to activate the sterically hindered carbonyl and acts as a stoichiometric water scavenger[7]. The irreversible formation of insoluble titanium dioxide (TiO₂) thermodynamically drives the ketimine formation to completion. Because the resulting Ti-activated ketimine is highly sterically encumbered, the more aggressive sodium borohydride (NaBH₄) is required for the reduction step[8]. To prevent the substrate's own aniline from reacting with the ketone (self-condensation), the exogenous primary amine is added in slight excess to kinetically outcompete the internal aniline[9].

Step-by-Step Methodology

• Imine Formation: In an oven-dried flask under inert atmosphere, dissolve 3'-amino-5'-chloroacetophenone (1.0 equiv, 10 mmol) and the target primary amine (e.g., benzylamine, 1.2 equiv) in absolute ethanol (0.2 M).

• Lewis Acid Activation: Add Titanium(IV) isopropoxide (2.0 equiv) dropwise via syringe. Stir the mixture at room temperature for 10–16 hours. Crucial Note: Do not apply heat, as elevated temperatures will promote irreversible intermolecular self-condensation.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Carefully add sodium borohydride (NaBH₄, 1.5 equiv) in small portions. Effervescence will occur.

• Maturation: Remove the ice bath and allow the reaction to stir for an additional 2–3 hours at room temperature.

• Quench & Work-up: Quench the reaction by adding 2M aqueous ammonia (NH₄OH, 15 mL). This step is critical as it precipitates the titanium salts as a dense, filterable white solid (TiO₂).

• Filtration: Filter the resulting suspension through a pad of Celite, washing the filter cake thoroughly with ethyl acetate (50 mL).

• Isolation: Separate the organic layer from the filtrate, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography.

• Self-Validation (QC): Confirm chemoselectivity via ¹H NMR. The ketone methyl singlet (~2.5 ppm) must disappear, replaced by a new methine doublet (~1.3–1.4 ppm) and a methine quartet (~3.8–4.0 ppm). The aniline -NH₂ protons must remain visible.

Quantitative Data & Reaction Parameters Summary

Parameter	Pathway A: Aniline N-Alkylation	Pathway B: Ketone Reductive Amination
Target Moiety	Aniline (-NH₂)	Ketone (-C=O)
Electrophile/Nucleophile	Exogenous Aldehyde (1.05 eq)	Exogenous Primary Amine (1.2 eq)
Catalyst / Activator	Glacial Acetic Acid (1.5 eq)	Titanium(IV) isopropoxide (2.0 eq)
Reductant	NaBH(OAc)₃ (1.5 eq)	NaBH₄ (1.5 eq)
Optimal Solvent	1,2-Dichloroethane (DCE)	Absolute Ethanol (EtOH)
Time / Temperature	12–24 hours / 20–25 °C	10–16 h (Imine) + 3 h (Red) / 0 °C to RT
Expected Chemoselectivity	>95% (Ketone remains unreacted)	>90% (Aniline remains unreacted)
Average Isolated Yield	80 – 92%	75 – 88%

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. URL: [Link]

• Miriyala, B., Bhattacharyya, S., & Williamson, J. S. (2004). Chemoselective reductive alkylation of ammonia with carbonyl compounds: Synthesis of primary and symmetrical secondary amines. Tetrahedron, 60(7), 1463-1471. URL: [Link]

• Bhattacharyya, S. (1994). Titanium(IV) isopropoxide and sodium borohydride: a reagent of choice for reductive amination. Tetrahedron Letters, 35(15), 2401-2404. URL: [Link]

• Froidevaux, V., et al. (2016). Biobased Amines: From Synthesis to Polymers; Present and Future. Chemical Reviews, 116(22), 14181-14224. URL: [Link]

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• 2. sciencemadness.org [sciencemadness.org]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scribd.com [scribd.com]
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• 9. researchgate.net [researchgate.net]

Application Note: Suzuki-Miyaura Cross-Coupling of 1-(3-amino-5-chlorophenyl)ethan-1-one

Executive Summary

The functionalization of highly substituted aryl chlorides is a critical transformation in modern drug discovery. 1-(3-amino-5-chlorophenyl)ethan-1-one presents a unique synthetic challenge due to the presence of an unprotected primary amine, an electron-withdrawing acetyl group, and a highly stable C–Cl bond. This application note details a robust, self-validating protocol for the Suzuki-Miyaura cross-coupling of this substrate. By leveraging the steric and electronic properties of the XPhos Pd G3 precatalyst, this methodology effectively overcomes the C–Cl bond dissociation energy barrier while entirely suppressing competitive Buchwald-Hartwig amination.

Mechanistic Insights & Substrate Analysis

To achieve high yields with 1-(3-amino-5-chlorophenyl)ethan-1-one, one must understand the causality behind the reagent selection. The substrate possesses three distinct functional groups that dictate its reactivity:

• The Chloro Group (C5): Aryl chlorides are notoriously unreactive in standard palladium-catalyzed cross-couplings due to their high bond dissociation energy (BDE ≈ 330 kJ/mol)[1]. Oxidative addition is the rate-limiting step.

• The Acetyl Group (C1): This electron-withdrawing group reduces the electron density of the aromatic ring, which beneficially accelerates the oxidative addition of the palladium catalyst into the C–Cl bond. However, it is sensitive to strong bases (e.g., KOtBu ), which can trigger unwanted aldol condensation side reactions.

• The Unprotected Amine (C3): Free anilines can coordinate to the palladium center, potentially poisoning the catalyst or participating in competing C–N bond formation (Buchwald-Hartwig amination)[2].

Causality of Experimental Choices

To navigate these competing factors, XPhos Pd G3 is selected as the optimal catalyst system[3].

• Ligand Electronics & Sterics: XPhos features an electron-rich dicyclohexylphosphine moiety that pushes electron density into the Pd center, facilitating the difficult oxidative addition into the C–Cl bond[4]. Simultaneously, its massive steric bulk (the triisopropylbiphenyl backbone) creates a protective pocket around the metal. This steric shielding physically prevents the unprotected amine of the substrate from coordinating to the palladium, thereby shutting down catalyst poisoning and off-target amination.

• Precatalyst Generation: The G3 precatalyst ensures the rapid, quantitative generation of the active monoligated L1​Pd(0) species under mildly basic conditions at room temperature, preventing the thermal degradation often seen with traditional Pd(PPh3​)4​ systems.

• Base & Solvent: Potassium phosphate ( K3​PO4​ ) in a biphasic 1,4-Dioxane/Water mixture is utilized. K3​PO4​ is strong enough to form the reactive boronate complex required for transmetalation but mild enough to leave the acetyl group intact. The aqueous biphasic system ensures the base and boronic acid remain fully solvated, accelerating transmetalation.

Experimental Protocol

This protocol is designed as a self-validating system . Internal visual and analytical checkpoints are embedded to ensure the reaction is proceeding as intended.

Materials & Reagents

• Aryl Halide: 1-(3-amino-5-chlorophenyl)ethan-1-one (1.0 mmol, 169.6 mg)

• Boronic Acid: Arylboronic acid (1.2 mmol)

• Catalyst: XPhos Pd G3 (0.02 mmol, 2.0 mol%, 16.9 mg)

• Base: K3​PO4​ (2.0 mmol, 424.5 mg)

• Solvent: 1,4-Dioxane / H2​O (4:1 v/v, 5.0 mL), thoroughly degassed via sparging with N2​ or Argon for 15 minutes.

Step-by-Step Methodology

• Reaction Setup (Inert Atmosphere): To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add 1-(3-amino-5-chlorophenyl)ethan-1-one, the arylboronic acid, XPhos Pd G3, and K3​PO4​ .

• Purging: Seal the tube with a septum. Evacuate and backfill the vessel with Argon three times.

• Solvent Addition & Catalyst Activation (Validation Checkpoint 1): Add the degassed 1,4-Dioxane/ H2​O mixture via syringe. Self-Validation: Upon solvent addition and stirring at room temperature for 5 minutes, the mixture should transition from a heterogeneous suspension to a clear, pale-yellow/orange solution. This color change confirms the successful activation of the G3 precatalyst into the active Pd(0) species.

• Heating: Transfer the sealed tube to a pre-heated oil bath at 80 °C. Stir vigorously (800 rpm) to ensure adequate mixing of the biphasic system.

• Reaction Monitoring (Validation Checkpoint 2): After 4 hours, sample the organic layer. Perform TLC (Hexanes:EtOAc 3:1) or LC-MS. Self-Validation: The UV-active spot corresponding to the starting aryl chloride ( Rf​≈0.4 ) should be completely consumed, replaced by a new, highly fluorescent biaryl product spot ( Rf​≈0.25−0.35 ).

• Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (15 mL) and Water (10 mL). Separate the layers. Extract the aqueous layer with EtOAc (2 × 10 mL). Wash the combined organic layers with brine (15 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (gradient elution: 10% to 40% EtOAc in Hexanes) to afford the pure biaryl product.

Quantitative Data Summary

The following table summarizes the optimization parameters, demonstrating the necessity of the XPhos Pd G3 system over traditional catalytic methods.

Entry	Catalyst System (2 mol%)	Ligand	Base (2.0 eq)	Solvent	Temp (°C)	Yield (%)	Observation / Causality
1	Pd(PPh3​)4​	PPh3​	Na2​CO3​	Toluene/ H2​O	100	< 5%	No oxidative addition into C–Cl bond.
2	Pd2​(dba)3​	XPhos	K3​PO4​	Dioxane	100	42%	Poor catalyst activation; amine coordination.
3	XPhos Pd G3	XPhos	KOtBu	THF	80	35%	Aldol side-reactions observed due to strong base.
4	XPhos Pd G3	XPhos	K3​PO4​	Dioxane/ H2​O	80	94%	Optimal. Rapid transmetalation, no side reactions.

Mechanistic Pathway Visualization

The diagram below illustrates the catalytic cycle, highlighting how the bulky XPhos ligand dictates the chemoselectivity of the reaction.

Catalytic cycle of the Suzuki-Miyaura cross-coupling using XPhos Pd G3.

References

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters Source: RSC Advances (National Institutes of Health) URL:[Link][2]

• trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications Source: ACS Omega URL:[Link][3]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands Source: Accounts of Chemical Research (National Institutes of Health) URL:[Link][4]

Sources

• 1. d-nb.info [d-nb.info]
• 2. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Divergent Synthesis of Indole Derivatives from 3'-Amino-5'-chloroacetophenone

Target Audience: Researchers, synthetic chemists, and preclinical drug development professionals.

Executive Summary & Mechanistic Rationale

The synthesis of highly functionalized indoles is a cornerstone of medicinal chemistry and preclinical drug development. The compound 3'-amino-5'-chloroacetophenone (1-(3-amino-5-chlorophenyl)ethan-1-one) is a highly versatile, bifunctional building block. Depending on the sequence of synthetic operations, it can serve as either the electrophilic ketone component or the nucleophilic hydrazine precursor in the classic [1].

This Application Note details two divergent, field-proven pathways to generate distinct indole scaffolds from this single starting material, highlighting the causality behind protecting group strategies, catalyst selection, and regiochemical control.

Pathway A: Ketone-Directed Synthesis of 2-Arylindoles

In this pathway, the acetyl group of the starting material is condensed with an arylhydrazine. However, the free 3'-amino group poses a severe risk of catalyst poisoning and competitive aminal formation. To circumvent this, the amine is transiently masked using a tert-butyloxycarbonyl (Boc) group. Following hydrazone formation, we employ a highly efficient tandem protocol: the use of polyphosphoric acid (PPA) at elevated temperatures simultaneously acts as the Brønsted acid to drive the [3,3]-sigmatropic rearrangement[2] and thermally cleaves the Boc group[3],[4]. This one-pot deprotection-cyclization yields the free 2-(3-amino-5-chlorophenyl)-1H-indole.

Pathway B: Amine-Directed Synthesis of Core-Substituted Indoles

Alternatively, the 3'-amino group can be converted into a hydrazine via diazotization and selective reduction. Condensation with a cyclic ketone (e.g., cyclohexanone) yields a meta-disubstituted phenylhydrazone. Cyclization of meta-substituted phenylhydrazines is notoriously challenging due to competing steric and electronic effects, typically resulting in a [5]. Because the hydrazine is flanked by an acetyl group (position 5) and a chloro group (position 3), the [3,3]-sigmatropic shift can occur at either available ortho position, yielding a separable mixture of 4-chloro-6-acetyl and 6-chloro-4-acetyl tetrahydrocarbazole derivatives.

Quantitative Data & Pathway Comparison

The following table summarizes the key parameters, expected yields, and regiochemical outcomes for both synthetic pathways.

Parameter	Pathway A (Ketone-Directed)	Pathway B (Amine-Directed)
Role of Starting Material	Electrophile (Ketone)	Nucleophile (Hydrazine Precursor)
Key Coupling Partner	Phenylhydrazine	Cyclohexanone
Acid Catalyst	Polyphosphoric Acid (PPA)	Glacial Acetic Acid / HCl
Major Indole Product	2-(3-Amino-5-chlorophenyl)-1H-indole	4-Chloro-6-acetyl- / 6-Chloro-4-acetyl-tetrahydrocarbazole
Expected Yield	65–75% (over 3 steps)	45–55% (over 3 steps)
Regiochemical Outcome	Single Regioisomer	Mixture of 4- and 6-substituted regioisomers

Experimental Protocols

Protocol 1: N-Boc Protection (Pathway A Preparation)

Objective: Mask the nucleophilic aniline nitrogen to prevent interference during hydrazone formation.

• Initialization: Dissolve 3'-amino-5'-chloroacetophenone (10.0 mmol, 1.69 g) in anhydrous THF (30 mL) under an inert argon atmosphere.

• Base Addition: Add triethylamine (12.0 mmol, 1.67 mL) and cool the reaction vessel to 0 °C using an ice-water bath.

• Protection: Dropwise add a solution of di-tert-butyl dicarbonate (Boc₂O, 11.0 mmol, 2.40 g) in THF (10 mL).

  • Causality Check: The slight stoichiometric excess of Boc₂O ensures complete conversion. Maintaining 0 °C during addition suppresses exothermic side-reactions and prevents the formation of isocyanates or ureas.

• Validation: Warm to room temperature and stir for 4 h. Monitor via TLC (Hexanes/EtOAc 3:1) until the lower-Rf starting material is completely consumed.

• Workup: Quench with saturated aqueous NH₄Cl (20 mL), extract with EtOAc (3 × 20 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate in vacuo to yield the N-Boc protected intermediate.

Protocol 2: Tandem Hydrazone Formation & PPA-Mediated Cyclization (Pathway A)

Objective: Condense the protected ketone with phenylhydrazine and execute a one-pot Fischer cyclization and Boc-deprotection.

• Hydrazone Formation: Dissolve the N-Boc intermediate (5.0 mmol) and phenylhydrazine (5.2 mmol, 0.51 mL) in absolute ethanol (20 mL). Add a catalytic amount of glacial acetic acid (0.5 mL). Reflux for 2 h, then concentrate the mixture in vacuo to isolate the crude hydrazone.

• Tandem Cyclization/Deprotection: Pre-heat polyphosphoric acid (PPA, 15 g) to 90 °C in a robust round-bottom flask. Carefully add the crude hydrazone directly into the viscous PPA[4].

  • Causality Check: The choice of [2] is deliberate. It provides the highly acidic environment required for the ene-hydrazine tautomerization and subsequent [3,3]-sigmatropic rearrangement. Simultaneously, the 90 °C thermal energy combined with the acidic medium drives the rapid, decarboxylative cleavage of the Boc group[3].

• Validation: Stir the melt for 3 h. The reaction mixture will darken significantly.

• Workup: Pour the hot, viscous mixture onto crushed ice (100 g). Carefully neutralize the aqueous layer with 10 M NaOH until pH ~8 to precipitate the free 2-(3-amino-5-chlorophenyl)-1H-indole. Filter, wash with cold water, and purify via silica gel chromatography (DCM/MeOH 95:5).

Protocol 3: Diazotization, Reduction, and Regioselective Indolization (Pathway B)

Objective: Convert the starting material into a hydrazine and perform a regioselective Fischer cyclization.

• Diazotization: Suspend 3'-amino-5'-chloroacetophenone (10.0 mmol) in concentrated HCl (10 mL) at 0 °C. Slowly add an aqueous solution of NaNO₂ (11.0 mmol in 5 mL H₂O), maintaining the internal temperature strictly below 5 °C to prevent diazonium decomposition.

• Reduction: After 30 min of stirring, dropwise add a chilled solution of SnCl₂·2H₂O (25.0 mmol, 5.64 g) in conc. HCl (10 mL).

  • Causality Check: Tin(II) chloride is specifically chosen as the reducing agent over catalytic hydrogenation (e.g., Pd/C + H₂) to strictly prevent the premature reduction of the aryl chloride bond and the ketone moiety.

• Isolation: Stir for 2 h at room temperature. Filter the precipitated (3-acetyl-5-chlorophenyl)hydrazine hydrochloride salt and wash with cold ethanol.

• Cyclization: Dissolve the hydrazine salt (5.0 mmol) and cyclohexanone (5.0 mmol, 0.52 mL) in glacial acetic acid (15 mL). Reflux for 4 h.

• Workup: Cool to room temperature, pour into ice water, and extract with dichloromethane (3 × 20 mL). Wash the organic layer with saturated NaHCO₃. Purify the resulting regioisomeric mixture of tetrahydrocarbazoles via preparative HPLC to separate the 4-chloro-6-acetyl and 6-chloro-4-acetyl isomers.

Synthetic Workflow Visualization

Divergent synthetic workflows for indole derivatives from 3'-amino-5'-chloroacetophenone.

References

• Synthesis of indoles - Organic Chemistry Portal Organic Chemistry Portal URL:[Link][1]

• Fischer indole synthesis: significance of choice of acid catalyst Chemistry Stack Exchange URL:[Link][2]

• Efficient and Selective Deprotection Method for N-Protected 2(3H)-Benzoxazolones and 2(3H)-Benzothiazolones ResearchGate URL:[Link][3]

• US10266481B2 - Organocatalytic asymmetric synthesis of antidepressants Google Patents URL:[4]

Sources

• 1. Indole synthesis [organic-chemistry.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. US10266481B2 - Organocatalytic asymmetric synthesis of antidepressants - Google Patents [patents.google.com]
• 5. thieme-connect.com [thieme-connect.com]

Application Notes &amp; Protocols: Strategic Cyclization of 3'-Amino-5'-chloroacetophenone for Heterocyclic Scaffolds

Introduction: The Strategic Value of 3'-Amino-5'-chloroacetophenone

In the landscape of medicinal chemistry and materials science, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. 3'-Amino-5'-chloroacetophenone has emerged as a particularly valuable and versatile starting material. Its structure, featuring an aromatic amine ortho to an acetyl group, is primed for a variety of cyclization reactions. The presence of a chlorine atom provides a strategic handle for further functionalization and modulates the electronic properties of the resulting scaffold, influencing its biological activity and material characteristics.

This guide provides an in-depth exploration of key cyclization methodologies involving 3'-amino-5'-chloroacetophenone, with a focus on the synthesis of substituted quinolines. Quinolines are a privileged scaffold in drug discovery, forming the core of numerous therapeutic agents with activities including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[1][2] We will delve into the mechanistic underpinnings of these reactions, present detailed, field-proven protocols, and offer insights to guide researchers in leveraging this key building block for the development of novel molecular entities.

Part 1: The Friedländer Annulation: A Direct and Versatile Route to Quinolines

The Friedländer synthesis is arguably one of the most direct and efficient methods for constructing the quinoline core.[1][3] First described by Paul Friedländer in 1882, this reaction involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group, followed by a cyclodehydration cascade.[3][4]

Principle & Mechanism

The reaction typically proceeds under either acid or base catalysis. Two primary mechanistic pathways are generally accepted, as illustrated below. The initial step can be either an Aldol-type condensation between the ketone enolate and the amino ketone's carbonyl group, or the formation of a Schiff base between the amine and the methylene ketone. Both pathways converge upon a common intermediate which then undergoes intramolecular cyclization and dehydration to yield the aromatic quinoline ring.[4]

The choice of catalyst can significantly influence reaction rates and yields. While traditional methods employed strong acids or bases at high temperatures, modern protocols often utilize milder catalysts like iodine, Lewis acids, or metal-organic frameworks to improve efficiency and sustainability.[1][5][6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Progress in the Synthesis of Quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 5. acgpubs.org [acgpubs.org]
• 6. iipseries.org [iipseries.org]

Application Note: Friedel-Crafts Acylation Precursors and Synthetic Strategies for 3-Amino-5-chloroacetophenone

Executive Summary

The synthesis of 1,3,5-trisubstituted benzenes, such as 3-amino-5-chloroacetophenone , presents a unique regiochemical challenge in organic synthesis. This compound is a highly valued intermediate in the development of kinase inhibitors and synthetic flavonoids. However, attempting to synthesize it via direct Friedel-Crafts acylation of a functionalized aniline precursor inevitably fails due to conflicting directing group effects.

This application note details the regiochemical paradox of direct acylation and provides a validated, indirect synthetic strategy. By utilizing benzene as the foundational Friedel-Crafts precursor, chemists can leverage the synergistic meta-directing properties of intermediate functional groups to achieve the desired 1,3,5-substitution pattern with absolute regiocontrol.

The Regiochemical Paradox: Why Direct Acylation Fails

In electrophilic aromatic substitution (EAS), the regiochemical outcome is dictated by the electronic nature of existing substituents.

If a chemist attempts a direct Friedel-Crafts acylation on a commercially available precursor like 3-chloroaniline (protected as 3-chloroacetanilide to prevent Lewis acid complexation with the amine), the reaction fails to produce the 1,3,5-isomer.

• Causality: The acetamido group (-NHAc) is a strong activating ortho/para director, while the chloro group (-Cl) is a deactivating ortho/para director. The strong activating effect of the -NHAc group dominates the transition state, directing the incoming acylium ion ( CH3​CO+ ) to the 4- or 6-positions.

• Result: This yields 4-amino-2-chloroacetophenone or 2-amino-4-chloroacetophenone (1,2,4-substitution patterns) rather than the target molecule .

To achieve the 1,3,5-pattern, the sequence of substitution must be inverted. The acetyl group must be installed first via the Friedel-Crafts acylation of benzene to form acetophenone. The acetyl group acts as a powerful meta-director, perfectly setting up the ring for subsequent nitration and chlorination.

Synergistic Meta-Directing Strategy

The successful pathway relies on the sequential introduction of electrophiles to a foundational Friedel-Crafts product (Acetophenone):

• Nitration: The acetyl group directs the nitronium ion ( NO2+​ ) to the 3-position.

• Chlorination: In 3-nitroacetophenone, both the acetyl and nitro groups are meta-directors. They synergistically reinforce each other, directing the chloronium ion ( Cl+ ) exclusively to the 5-position .

• Chemoselective Reduction: The nitro group is reduced to an amine. Because standard palladium-catalyzed hydrogenation would cause hydrodehalogenation of the C-Cl bond, a chemoselective Béchamp-type reduction using iron powder and ammonium chloride is utilized .

Pathway Visualization

Direct vs. Indirect Friedel-Crafts Strategies for 1,3,5-Trisubstituted Acetophenones.

Quantitative Data & Optimization

Table 1: Directing Group Effects and Regiochemical Outcomes

Precursor	Directing Groups	Electrophile	Major Substitution Position(s)	Outcome

| 3-Chloroacetanilide | -NHAc (Strong o/p), -Cl (Weak o/p) | Acylium ( CH3​CO+ ) | 4 and 6 | 1,2,4-Trisubstituted (Failed) | | Acetophenone | -COCH 3​ (Meta) | Nitronium ( NO2+​ ) | 3 | 1,3-Disubstituted (Intermediate) | | 3-Nitroacetophenone | -COCH 3​ (Meta), -NO 2​ (Meta) | Chloronium ( Cl+ ) | 5 | 1,3,5-Trisubstituted (Success) |

Table 2: Reaction Condition Optimization for Chemoselective Reduction

Reducing Agent	Solvent System	Temp (°C)	Chemoselectivity (Amine : Dehalogenated)	Yield (%)

| H 2​ , Pd/C (10%) | Methanol | 25 | 10 : 90 (Extensive dehalogenation) | < 10 | | SnCl 2​ · 2H 2​ O | Ethanol / HCl | 70 | 85 : 15 (Partial dehalogenation) | 65 | | Fe powder, NH 4​ Cl | Ethanol / H 2​ O | 80 | > 99 : 1 (Highly chemoselective) | 92 |

Experimental Protocols

The following methodologies detail the transformation from the foundational Friedel-Crafts product (acetophenone) to the final target.

Experimental Workflow

Three-step experimental workflow from acetophenone to 3-amino-5-chloroacetophenone.

Protocol 1: Synthesis of 3-Nitroacetophenone

• Causality: Sulfuric acid acts as both a solvent and a catalyst to protonate nitric acid, generating the highly electrophilic nitronium ion. Strict temperature control is required to prevent over-nitration to 3,5-dinitroacetophenone.

• Procedure:

  • Charge a dry, 3-neck round-bottom flask with concentrated H 2​ SO 4​ (5.0 equiv) and cool to 0–5 °C using an ice-salt bath.

  • Add acetophenone (1.0 equiv) dropwise, maintaining the internal temperature below 5 °C.

  • Prepare a nitrating mixture of conc. HNO 3​ (1.05 equiv) and conc. H 2​ SO 4​ (1.0 equiv). Add this mixture dropwise to the substrate solution over 45 minutes.

  • Self-Validation: Monitor the reaction via TLC (Hexane:EtOAc 4:1). The reaction is complete when the UV-active starting material spot ( Rf​ ~0.6) is entirely replaced by a lower-running product spot ( Rf​ ~0.4).

  • Quench by pouring the mixture over vigorously stirred crushed ice. Filter the resulting pale-yellow precipitate, wash with cold water until the filtrate is pH neutral, and dry under a vacuum.

Protocol 2: Electrophilic Chlorination to 3-Chloro-5-nitroacetophenone

• Causality: The aromatic ring is severely deactivated by the electron-withdrawing acetyl and nitro groups. Therefore, a strong Lewis acid ( AlCl3​ ) and elevated temperatures are necessary to polarize the chlorine gas and force the substitution.

• Procedure:

  • In a rigorously dried flask equipped with a reflux condenser and gas scrubber, combine 3-nitroacetophenone (1.0 equiv) and anhydrous AlCl3​ (2.5 equiv). Heat gently to 80 °C to form the molten Lewis acid complex.

  • Bubble dry Cl 2​ gas through the molten mixture at a controlled rate for 2 hours.

  • Self-Validation: Extract a micro-aliquot, quench in water/EtOAc, and analyze via GC-MS. Look for the disappearance of the m/z 165 parent ion and the appearance of the m/z 199/201 isotopic cluster (3:1 ratio), confirming mono-chlorination.

  • Carefully quench the hot mixture by pouring it into a stirred mixture of crushed ice and concentrated HCl. Extract with dichloromethane, wash with 5% NaHCO 3​ , dry over MgSO 4​ , and concentrate. Recrystallize from toluene.

Protocol 3: Chemoselective Reduction to 3-Amino-5-chloroacetophenone

• Causality: Iron powder in the presence of ammonium chloride facilitates a single-electron transfer (SET) cascade that selectively reduces the nitro group. Unlike hydrogen gas with palladium, this method does not generate the hydride species responsible for cleaving aryl-chloride bonds.

• Procedure:

  • Suspend 3-chloro-5-nitroacetophenone (1.0 equiv) in a 4:1 mixture of Ethanol/Water.

  • Add Iron powder (325 mesh, 5.0 equiv) and solid NH 4​ Cl (2.0 equiv).

  • Heat the vigorously stirred suspension to reflux (80 °C) for 3 hours.

  • Self-Validation: The reaction mixture will change from a pale yellow suspension to a dark brown/black iron oxide slurry. TLC (Hexane:EtOAc 2:1) will show the disappearance of the nitro compound and the appearance of a highly polar, ninhydrin-positive amine spot ( Rf​ ~0.2).

  • Cool the mixture, filter through a pad of Celite to remove iron oxides, and wash the cake with hot ethanol. Concentrate the filtrate, extract with EtOAc, wash with brine, and evaporate to yield the pure 3-amino-5-chloroacetophenone.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). John Wiley & Sons.

• Bahadur, V., et al. (2025). Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach. RSC Mechanochemistry, 2, 802-808.[Link]

Technical Notes & Optimization

Technical Support Center: Purification of 1-(3-amino-5-chlorophenyl)ethan-1-one

Welcome to the technical support center for the purification of 1-(3-amino-5-chlorophenyl)ethan-1-one. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during its purification. Our aim is to provide not just procedural steps, but also the scientific reasoning behind them to empower you to optimize your purification processes effectively.

Understanding the Molecule: Physicochemical Properties

Before diving into purification techniques, a fundamental understanding of the physicochemical properties of 1-(3-amino-5-chlorophenyl)ethan-1-one is crucial for selecting the appropriate methods and solvents.

Property	Value	Source
Molecular Formula	C₈H₈ClNO	N/A
Molecular Weight	169.61 g/mol	N/A
Appearance	Expected to be a solid, potentially crystalline	N/A
Melting Point	Data for the isomeric 1-(3-amino-4-chlorophenyl)ethan-1-one is 107 °C; the target compound's melting point is expected to be in a similar range.	[1]
Boiling Point	Predicted to be around 322.4±22.0 °C	[1]
Solubility	Generally soluble in polar organic solvents like ethanol, methanol, and acetone. Solubility in non-polar solvents like hexanes is expected to be low.	General chemical principles
Stability	Aromatic amines are susceptible to oxidation and photolytic degradation. The presence of the chloro- and amino groups can influence the electron density of the aromatic ring, affecting its reactivity and stability.	[2]

Purification Strategy Workflow

The purification of 1-(3-amino-5-chlorophenyl)ethan-1-one typically involves a multi-step approach to remove unreacted starting materials, by-products, and other impurities. The following diagram outlines a general workflow.

Caption: A general workflow for the purification of 1-(3-amino-5-chlorophenyl)ethan-1-one.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the purification of 1-(3-amino-5-chlorophenyl)ethan-1-one in a question-and-answer format.

Recrystallization

Q1: My compound "oils out" during recrystallization instead of forming crystals. What should I do?

A1: "Oiling out" occurs when the solute comes out of solution above its melting point. This is a common problem when the boiling point of the solvent is higher than the melting point of the solute or when the solution is supersaturated.

• Causality: The high concentration of the solute in the hot solvent leads to a supersaturated state upon cooling. If the temperature at which the compound precipitates is still above its melting point, it will separate as a liquid (oil) rather than a solid.

• Troubleshooting Steps:

  • Re-heat the solution: Add a small amount of additional hot solvent to dissolve the oil completely.

  • Slow Cooling: Allow the solution to cool down very slowly. You can insulate the flask to prolong the cooling process. This gives the molecules more time to orient themselves into a crystal lattice.

  • Solvent Selection: If the problem persists, your solvent's boiling point may be too high. Consider a lower-boiling point solvent or a solvent mixture. For instance, if you are using ethanol, try a mixture of ethanol and water.

  • Seed Crystals: If you have a small amount of pure product, adding a seed crystal can induce crystallization at a higher temperature, potentially above the "oiling out" point.

Q2: I have a low recovery yield after recrystallization. How can I improve it?

A2: Low recovery is often due to using too much solvent, cooling the solution too quickly, or washing the crystals with a solvent in which they are too soluble.

• Causality: The goal of recrystallization is to find a solvent in which the compound is soluble when hot and insoluble when cold. If too much solvent is used, a significant amount of the product will remain dissolved even at low temperatures.

• Troubleshooting Steps:

  • Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product.

  • Maximize Crystal Formation: After slow cooling to room temperature, place the flask in an ice bath for at least 30 minutes to maximize precipitation.

  • Appropriate Washing: Wash the collected crystals with a minimal amount of ice-cold solvent. Using a warm or large volume of washing solvent will dissolve some of your product.

  • Solvent Evaporation: If the filtrate is suspected to contain a significant amount of dissolved product, you can try to concentrate the filtrate by evaporation and cool it again to obtain a second crop of crystals. Be aware that this second crop may be less pure.

Q3: My recrystallized product is still colored. How can I decolorize it?

A3: Colored impurities are often large, polar molecules that can be adsorbed onto activated charcoal.

• Causality: The color is due to the presence of impurities that co-crystallize with your product.

• Troubleshooting Steps:

  • Activated Charcoal Treatment: After dissolving the crude product in the hot solvent, add a small amount (1-2% of the solute weight) of activated charcoal to the solution.

  • Hot Filtration: Keep the solution hot and perform a hot gravity filtration to remove the charcoal. This step must be done quickly to prevent premature crystallization in the funnel.

  • Proceed with Recrystallization: Allow the hot, decolorized filtrate to cool slowly to form crystals.

Column Chromatography

Q4: I am not getting good separation of my compound from an impurity during column chromatography. What can I do?

A4: Poor separation is usually due to an inappropriate choice of mobile phase (eluent) or stationary phase.

• Causality: The separation in column chromatography is based on the differential partitioning of the components of a mixture between the stationary phase (e.g., silica gel) and the mobile phase. If the polarity of the mobile phase is too high, all components will elute quickly with little separation. If it's too low, they may not move at all.

• Troubleshooting Steps:

  • Optimize the Mobile Phase: Use Thin Layer Chromatography (TLC) to screen for the optimal solvent system. The ideal eluent should give your target compound an Rf value of around 0.3-0.4.

  • Gradient Elution: If a single solvent system does not provide good separation, consider using a gradient elution. Start with a less polar solvent system and gradually increase the polarity. This can help to separate compounds with a wider range of polarities.

  • Stationary Phase: For most applications involving amino ketones, silica gel is a suitable stationary phase. However, if your compound is very polar, you might consider using a more polar stationary phase like alumina.

  • Sample Loading: Ensure you load the sample onto the column in a concentrated band using a minimal amount of solvent. A broad initial band will lead to poor separation.

Q5: My compound is streaking on the TLC plate and the column. Why is this happening?

A5: Streaking is often caused by the compound being too polar for the chosen mobile phase, overloading the stationary phase, or the presence of acidic or basic functional groups that interact strongly with the silica gel.

• Causality: The amino group in 1-(3-amino-5-chlorophenyl)ethan-1-one is basic and can interact strongly with the acidic silanol groups on the surface of the silica gel, leading to tailing or streaking.

• Troubleshooting Steps:

  • Add a Modifier to the Eluent: Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the mobile phase. This will neutralize the acidic sites on the silica gel and reduce the strong interaction with the amino group.

  • Reduce Sample Load: Overloading the column can cause streaking. Try using a smaller amount of crude material.

  • Alternative Stationary Phase: In some cases, using a different stationary phase, such as neutral or basic alumina, can mitigate this issue.

Detailed Experimental Protocols

Protocol 1: Recrystallization

This protocol provides a general procedure for the purification of 1-(3-amino-5-chlorophenyl)ethan-1-one by recrystallization.

• Solvent Selection:

  • Perform small-scale solubility tests to find a suitable solvent. Good candidates include ethanol, methanol, isopropanol, or a mixture of ethanol and water.

  • The ideal solvent should dissolve the compound when hot but have low solubility at room temperature or in an ice bath.

• Dissolution:

  • Place the crude 1-(3-amino-5-chlorophenyl)ethan-1-one in an Erlenmeyer flask.

  • Add a small amount of the chosen solvent and heat the mixture to boiling with stirring.

  • Continue adding the solvent in small portions until the solid is completely dissolved. Avoid adding a large excess of solvent.

• Decolorization (if necessary):

  • If the solution is colored, remove it from the heat and allow it to cool slightly.

  • Add a small amount of activated charcoal and swirl the flask.

  • Reheat the solution to boiling for a few minutes.

  • Perform a hot gravity filtration to remove the charcoal.

• Crystallization:

  • Cover the flask with a watch glass and allow the solution to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent.

• Drying:

  • Dry the purified crystals in a vacuum oven at a temperature well below the melting point to remove any residual solvent.

Protocol 2: Column Chromatography

This protocol describes a general procedure for the purification of 1-(3-amino-5-chlorophenyl)ethan-1-one using silica gel column chromatography.

• Preparation of the Column:

  • Select a glass column of appropriate size based on the amount of crude material (a common rule of thumb is to use 20-50 g of silica gel per gram of crude product).

  • Prepare a slurry of silica gel in the initial, less polar mobile phase.

  • Carefully pack the column with the slurry, ensuring there are no air bubbles or cracks in the stationary phase.

• Sample Preparation and Loading:

  • Dissolve the crude material in a minimal amount of the mobile phase or a more volatile solvent like dichloromethane.

  • Carefully apply the sample solution to the top of the silica gel bed.

• Elution:

  • Begin eluting the column with the mobile phase. A typical starting eluent system could be a mixture of hexane and ethyl acetate (e.g., 9:1 or 4:1 v/v).

  • If necessary, gradually increase the polarity of the mobile phase (e.g., by increasing the proportion of ethyl acetate) to elute the compound.

  • To prevent streaking due to the basic amino group, consider adding 0.1-1% triethylamine to the mobile phase.

• Fraction Collection and Analysis:

  • Collect the eluent in small fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Potential Impurities and Their Origin

Understanding the potential impurities is key to developing a robust purification strategy. The synthesis of 1-(3-amino-5-chlorophenyl)ethan-1-one can introduce several types of impurities.

Caption: Potential sources of impurities in the synthesis of 1-(3-amino-5-chlorophenyl)ethan-1-one.

• Unreacted Starting Materials: Incomplete reactions can leave residual starting materials in the crude product.

• Regioisomers: Depending on the synthetic route, isomers with the amino and chloro groups in different positions on the phenyl ring could be formed.

• Reaction By-products: Side reactions can generate various by-products. For instance, in a Friedel-Crafts acylation, di-acylated products could be a possibility.

• Degradation Products: The amino group is susceptible to oxidation, which can lead to colored impurities.[2] The compound may also be sensitive to light.

Stability and Storage

Proper storage is essential to maintain the purity and integrity of 1-(3-amino-5-chlorophenyl)ethan-1-one.

• Temperature: For short-term storage, room temperature (20-25 °C) is generally acceptable. For long-term storage, refrigeration (2-8 °C) is recommended to minimize potential degradation.

• Light: Aromatic amines can be light-sensitive. Store the compound in an amber or opaque container to protect it from light.

• Atmosphere: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

By understanding the principles behind these purification techniques and being aware of the potential challenges, researchers can effectively purify 1-(3-amino-5-chlorophenyl)ethan-1-one to the desired level of purity for their specific applications.

References

• Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). European Pharmaceutical Review. Retrieved from [Link]

• EP0013960A1 - Substituted acetophenones, preparations containing them and processes for their preparation. (n.d.). Google Patents.

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]

Technical Support Center: Troubleshooting 3'-Amino-5'-Chloroacetophenone Reduction

Welcome to the Technical Support Center. As application scientists and drug development professionals, we frequently encounter chemoselectivity challenges when reducing polyfunctionalized molecules.

The reduction of 3'-amino-5'-chloroacetophenone to 1-(3-amino-5-chlorophenyl)ethanol presents a classic chemoselectivity trilemma. The molecule contains three reactive sites: an electrophilic ketone (the target), a nucleophilic primary amine, and a labile aryl chloride. Failure to control the reaction environment leads to three major side reactions: hydrodechlorination, imine condensation, and over-reduction.

This guide explores the causality behind these side reactions and provides field-proven, self-validating protocols to ensure high-yield, chemoselective reductions.

The Causality of Side Reactions (The "Why")

To optimize this reduction, we must first understand the mechanistic pathways that lead to product degradation:

• Hydrodechlorination (Dehalogenation): When using standard transition-metal catalysts (e.g., Palladium on Carbon) with hydrogen gas, the metal readily undergoes oxidative addition into the C–Cl bond. Subsequent reductive elimination replaces the chlorine atom with hydrogen. This1 that destroys the halogenated architecture of the molecule[1].

• Imine Condensation (Oligomerization): The primary amine is highly nucleophilic. Under concentrated conditions or elevated temperatures, the amine of one molecule will attack the ketone of another, forming a hemiaminal that dehydrates into a Schiff base (imine). This leads to a complex mixture of dimers and oligomers.

• Over-reduction (Deoxygenation): Utilizing harsh reducing conditions, such as Clemmensen (Zn(Hg)/HCl) or Wolff-Kishner protocols, will push the reduction past the alcohol stage, completely deoxygenating the ketone to yield an ethyl group.

Reaction pathways showing desired chemoselective reduction versus common side reactions.

Troubleshooting Guide & FAQs

Q1: My LC-MS shows a major product mass missing 34 Da (loss of the Cl isotope pattern). What happened? A1: You are observing hydrodechlorination. This occurs when using Pd/C and H₂. To preserve the aryl chloride, you must abandon palladium. Switch to a mild hydride donor like Sodium Borohydride (NaBH₄), which is 2[2].

Q2: I'm seeing high molecular weight impurities and a colored, viscous crude product. How do I stop this? A2: This indicates intermolecular imine condensation between the primary amine and the ketone. Because NaBH₄ reductions are run under neutral/basic conditions, the amine remains nucleophilic. Solution: Run the reaction under strict dilution (≤ 0.1 M) and keep the temperature at 0 °C to kinetically disfavor the bimolecular collision required for condensation.

Q3: We need the enantiopure (S)-alcohol. Can we use Asymmetric Transfer Hydrogenation (ATH)? A3: Yes. The Noyori ATH utilizing a Ru(II)-TsDPEN catalyst is excellent for this. By using a Formic Acid/Triethylamine azeotrope as the hydrogen source, the acidic environment protonates the primary amine in situ. This completely masks its nucleophilicity, preventing condensation while3[3].

Decision tree for troubleshooting common side reactions during reduction.

Quantitative Data: Reagent Selection Matrix

Summarizing the quantitative risk profiles of various reducing agents allows for rapid, data-driven experimental design.

Reducing Agent / System	Chemoselectivity (Ketone vs Ar-Cl)	Risk of Amine Condensation	Recommended Use Case
Pd/C + H₂ (1 atm)	Poor (Cleaves C–Cl bond)	Low-Medium	Avoid for this substrate
NaBH₄ / Methanol	Excellent (>99% Cl retention)	Medium (Requires <0.1 M dilution)	Standard racemic reduction
Ru-TsDPEN / FA-TEA	Excellent (>99% Cl retention)	Low (Acidic media masks amine)	Asymmetric reduction (Chiral)
Zn(Hg) / HCl	Poor (Over-reduces to alkyl)	Low	Avoid (Over-reduction)

Standard Operating Procedures (SOPs)

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that side reactions are mitigated before moving to the next step.

Protocol A: Chemoselective Racemic Reduction using NaBH₄

Mechanism: Hydride transfer occurs selectively at the electrophilic carbonyl carbon. Low temperatures and high dilution kinetically suppress bimolecular imine formation.

• Preparation & Dilution: Charge a flame-dried round-bottom flask with 3'-amino-5'-chloroacetophenone (1.0 equiv). Add anhydrous methanol to achieve a strict 0.1 M concentration . (Self-validation: If the solution is more concentrated than 0.1 M, the probability of colored oligomer formation increases exponentially).

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 10 minutes.

• Reagent Addition: Add NaBH₄ (1.2 equiv) portion-wise over 15 minutes. (Causality: Slow addition controls the exothermic release of H₂ gas, preventing localized heating that drives condensation).

• Reaction Monitoring: Stir at 0 °C for 1 hour. Monitor by TLC (Hexanes:EtOAc 3:1). The reaction is complete when the UV-active starting material spot is entirely consumed.

• Quench: Carefully add saturated aqueous NH₄Cl (1 mL per mmol of substrate) to destroy excess hydride.

• Isolation: Extract with Ethyl Acetate (3 x 15 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the racemic alcohol.

Protocol B: Enantioselective Reduction using Noyori ATH

Mechanism: The Ru(II) catalyst facilitates a concerted transfer of hydride and proton to the ketone. The Formic Acid/Triethylamine (FA/TEA) mixture acts as the hydrogen source and maintains an acidic pH, protonating the primary amine to prevent condensation.

• System Setup: In a Schlenk flask under a nitrogen atmosphere, dissolve 3'-amino-5'-chloroacetophenone (1.0 equiv) in a 5:2 azeotropic mixture of Formic Acid/Triethylamine (2 mL per mmol of substrate).

• Catalyst Addition: Add the RuCl(p-cymene)[(S,S)-TsDPEN] catalyst (0.5 mol%).

• Reaction Execution: Stir the mixture at 40 °C for 12–16 hours. (Self-validation: The acidic environment keeps the amine protonated as an ammonium salt, completely preventing Schiff base formation despite the elevated temperature).

• Monitoring: Monitor by LC-MS for the appearance of the [M+H]⁺ peak corresponding to the target alcohol. Ensure the chlorine isotope pattern (M / M+2) remains intact.

• Workup: Dilute the mixture with water, carefully neutralize to pH 7.5 with saturated aqueous NaHCO₃, and extract with dichloromethane (3 x 15 mL).

• Purification: Purify via silica gel chromatography to isolate the enantiopure (S)-1-(3-amino-5-chlorophenyl)ethanol.

References

• Chemoselective Hydrogenation Method Catalyzed by Pd/C Using Diphenylsulfide as a Reasonable Catalyst Poison ResearchG
• Chemoselective Reduction of the Carbonyl Functionality through Hydrosilylation: Integrating Click Catalysis with Hydrosilylation in One Pot The Journal of Organic Chemistry - ACS Public
• Asymmetric Reduction of Electron-Rich Ketones with Tethered Ru(II)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Recrystallization Troubleshooting for CAS 13916-27-3

Welcome to the Advanced Technical Support Center for CAS 13916-27-3. As a Senior Application Scientist, I have designed this guide specifically for drug development professionals and chemical engineers facing isolation challenges with this complex Active Pharmaceutical Ingredient (API).

CAS 13916-27-3 is notorious for its narrow metastable zone, propensity for liquid-liquid phase separation (LLPS), and complex polymorphic landscape. This guide bypasses generic advice, offering causality-driven troubleshooting, thermodynamic rationales, and self-validating protocols to ensure scalable and highly pure crystalline recovery.

Frequently Asked Questions & Troubleshooting Guide

Q1: During cooling crystallization, my solution of CAS 13916-27-3 turns cloudy and forms a secondary liquid phase instead of crystals. Why is this happening, and how do I fix it?

Causality & Mechanism: You are observing 1, commonly referred to in the pharmaceutical industry as "oiling out"[1]. This thermodynamic phenomenon occurs when the supersaturated solution intersects a miscibility gap in the phase diagram before reaching the critical supersaturation required for crystal nucleation[1]. The activation energy for liquid demixing is lower than that of crystal lattice formation in this region. Consequently, the system separates into a solute-rich oil phase and a solvent-rich continuous phase. Because the oil phase acts as a highly concentrated solvent for impurities, spontaneous crystallization from this state yields gummy, amorphous-like solids with poor purity profiles[1].

The Solution: To bypass the LLPS region, you must alter the thermodynamic pathway. This is achieved by lowering the initial saturation concentration and implementing a rigorous seeding strategy to consume supersaturation before the cloud point is reached.

Self-Validating Protocol 1: Seeding-Mediated Cooling Crystallization

• Preparation: Dissolve CAS 13916-27-3 in Ethanol at 60°C to achieve a concentration 10% below the known LLPS boundary (determined via preliminary cloud-point screening).

• Controlled Cooling: Cool the reactor at a strict, slow rate of 0.1°C/min to 45°C (the upper limit of the metastable zone).

• Targeted Seeding: Introduce 1-2 wt% of highly pure, milled seed crystals of the desired polymorph.

  • Self-Validation Step: Monitor the reactor visually or via FBRM (Focused Beam Reflectance Measurement). Ensure the seeds do not dissolve over a 30-minute hold time. This confirms the system is supersaturated but safely outside the dissolution zone.

• Desupersaturation Hold: Hold the isothermal state at 45°C for 2 hours. This allows the seed bed to consume the supersaturation through crystal growth, shifting the concentration profile away from the LLPS boundary.

• Isolation: Resume cooling at 0.2°C/min down to 5°C. Filter, wash with cold solvent, and dry under vacuum.

Q2: I want to switch to an antisolvent crystallization approach to improve the yield of CAS 13916-27-3. How do I select the optimal binary solvent system?

Causality & Mechanism: 2 relies on the rapid reduction of solubility upon the addition of a miscible antisolvent[2]. The critical success factor is balancing the micromixing kinetics with nucleation kinetics. If a highly polar antisolvent (like water) is added too quickly to a non-polar solution, extreme local supersaturation causes catastrophic nucleation ("crashing out"). This traps solvent inclusions and impurities within the crystal lattice and often triggers unwanted polymorphic shifts[2].

The Solution: Select a solvent/antisolvent pair with a high boiling point differential and distinct polarity indices to ensure a steep but controllable solubility curve.

Data Presentation: Solvent Parameters for CAS 13916-27-3 Optimization

Solvent	Class	Boiling Point (°C)	Polarity Index	Dielectric Constant	Role in CAS 13916-27-3 Workflows
Ethanol	Polar Protic	78.3	5.2	24.5	Primary solvent; high solubility at elevated temps.
Acetone	Polar Aprotic	56.0	5.1	20.7	Primary solvent; rapid evaporation, excellent for LASC.
Water	Highly Polar	100.0	9.0	80.1	Strong antisolvent; high risk of inducing LLPS if added fast.
n-Heptane	Non-Polar	98.4	0.1	1.9	Mild antisolvent; promotes gradual, controlled desupersaturation.
Isopropyl Acetate	Moderately Polar	89.0	4.3	6.0	Co-solvent; modulates the solubility curve to prevent oiling out.

Self-Validating Protocol 2: Antisolvent Crystallization Workflow

• Dissolution: Dissolve the API in Acetone at 40°C.

• Filtration: Polish filter the solution through a 0.22 µm PTFE membrane to remove foreign nucleating agents.

• Antisolvent Titration: Titrate n-Heptane (antisolvent) into the solution at a constant rate of 0.05 volumes/min using a programmable syringe pump.

  • Self-Validation Step: Monitor turbidity in real-time. Halt the antisolvent addition immediately upon the first detection of nucleation (a sharp turbidity spike). Continuing addition at this stage will cause catastrophic precipitation.

• Ostwald Ripening: Age the suspension isothermally for 1 hour at 40°C. This promotes Ostwald ripening, allowing smaller, kinetically favored crystals to dissolve and redeposit onto larger, thermodynamically stable crystals.

• Completion: Add the remaining n-Heptane over 2 hours, cool to 10°C, and isolate the product.

Q3: My scale-up batches are yielding a metastable polymorph instead of the thermodynamically stable form. How can I control the polymorphic outcome?

Causality & Mechanism: This behavior is a classic manifestation of 3, which dictates that a crystallizing system will first transition to the nearest metastable state (which has the lowest activation energy barrier for nucleation) before converting to the thermodynamically stable form[3]. In rapid crystallization environments, the metastable form nucleates first. If the solvent-mediated phase transformation (SMPT) kinetics are slow, the metastable form becomes kinetically trapped[3].

The Solution: To isolate the stable polymorph, you must facilitate the SMPT by extending the slurry aging time in a solvent where the stable form has significantly lower solubility than the metastable form, or bypass the metastable nucleation entirely via targeted seeding.

Process Visualization

The following workflow diagram illustrates the thermodynamic pathways your system can take based on your process parameters.

Thermodynamic and kinetic crystallization pathways for CAS 13916-27-3.

References

• Source: Crystal Growth & Design (ACS Publications)
• Source: PubMed (National Institutes of Health)
• Title: Ostwald Rule of Stages: Myth or Reality?

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Liquid antisolvent crystallization of pharmaceutical compounds: current status and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Coupling Reactions of 3-amino-5-chloroacetophenone

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for common issues encountered during the coupling reactions of 3-amino-5-chloroacetophenone. As Senior Application Scientists, we have designed this center to address practical challenges with scientifically grounded explanations and actionable solutions.

I. Foundational Issues & General Troubleshooting

Before delving into specific reaction types, it's crucial to address foundational issues that are common causes of low conversion in many cross-coupling reactions.

Q1: My reaction has stalled, shows minimal conversion, and I see a black precipitate. What's happening?

This is a classic symptom of catalyst decomposition, often referred to as the formation of "palladium black".[1] This inactive, agglomerated form of metallic palladium is no longer soluble and cannot participate in the catalytic cycle, leading to low or no conversion.[1]

Potential Causes & Solutions:

• Presence of Oxygen: Oxygen can oxidize the active Pd(0) catalyst to an inactive Pd(II) species or promote agglomeration.[1][2]

  • Solution: Ensure your reaction setup is rigorously deoxygenated. Use anhydrous, degassed solvents. Solvents should be sparged with an inert gas (Argon or Nitrogen) for at least 30 minutes or subjected to several freeze-pump-thaw cycles.[1][3] Assemble your reaction under a positive pressure of inert gas.

• High Reaction Temperature: Excessive heat can accelerate catalyst decomposition.[1]

  • Solution: Consider lowering the reaction temperature and compensating with a longer reaction time.

• Suboptimal Ligand Choice or Integrity: The ligand's primary role is to stabilize the palladium center and facilitate the catalytic cycle.

  • Solution: Phosphine-based ligands are susceptible to oxidation.[1] Use fresh ligands stored under an inert atmosphere. If catalyst decomposition persists, screen a panel of different ligands. Bulky, electron-rich ligands often enhance catalyst stability and reactivity.[4][5][6]

Q2: The reaction is clean, but the conversion is consistently low. What general parameters should I check first?

Low conversion in an otherwise clean reaction often points to suboptimal reaction kinetics or an incomplete catalytic cycle.

Troubleshooting Workflow:

Caption: General workflow for troubleshooting low conversion.

II. Specific Coupling Reaction Guides

A. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds. However, aryl chlorides like 3-amino-5-chloroacetophenone can be challenging substrates due to the strength of the C-Cl bond, which makes the initial oxidative addition step difficult.[7]

Q3: I'm attempting a Buchwald-Hartwig amination with an amine and getting very low yield. Where should I start?

For challenging aryl chlorides, the choice of catalyst system and base is paramount.

Key Optimization Parameters for Buchwald-Hartwig Amination:

Parameter	Recommendation for 3-amino-5-chloroacetophenone	Rationale
Palladium Source	Use a Pd(II) precatalyst (e.g., RuPhos-Pd-G3, XPhos-Pd-G3) or a combination of Pd₂(dba)₃ / Pd(OAc)₂.	Precatalysts ensure efficient in-situ generation of the active Pd(0) species.[1][8]
Ligand	Bulky, electron-rich biaryl phosphine ligands (e.g., RuPhos, XPhos, SPhos, BrettPhos).[6]	These ligands accelerate both the oxidative addition of the aryl chloride and the final reductive elimination step, while stabilizing the palladium center.[6][9]
Base	Strong, non-nucleophilic bases are required. Screen NaOt-Bu, KOt-Bu, and LHMDS.[10]	A strong base is necessary to deprotonate the amine, making it a more potent nucleophile for the ligand exchange step.
Solvent	Aprotic solvents are standard. Toluene, m-xylene, or 1,4-dioxane are common choices.[2][11][12]	Solvent choice can significantly impact reaction rate and product distribution.[2]
Temperature	Typically requires elevated temperatures (80-110 °C).	Provides the necessary energy to overcome the activation barrier for the oxidative addition of the C-Cl bond.

Catalytic Cycle & Failure Points:

Caption: Buchwald-Hartwig catalytic cycle and common failure points.

B. Suzuki-Miyaura Coupling

This reaction forms a C-C bond between the aryl chloride and an organoboron species. The electron-withdrawing nature of the acetophenone group on your substrate is generally favorable for oxidative addition, but the amino group can introduce complications.

Q4: My Suzuki coupling of 3-amino-5-chloroacetophenone with a boronic acid is sluggish and gives significant side products. What are the likely culprits?

The primary side reactions in Suzuki couplings are protodeboronation of the boronic acid and homocoupling.[3][13] Low conversion often points to issues with the base or catalyst system.

Troubleshooting Suzuki-Miyaura Reactions:

Issue	Potential Cause	Recommended Solution
Low Conversion	Inactive Catalyst: The amino group on your substrate or nitrogen atoms in a heteroaryl boronic acid can coordinate to palladium and inhibit catalysis.[3]	Use a catalyst system known to be effective for electron-rich or heteroaromatic substrates, such as those with bulky biarylphosphine ligands (e.g., SPhos).[5]
Inappropriate Base: The base is critical for activating the boronic acid in the transmetalation step.	Screen a variety of bases. K₃PO₄ or K₂CO₃ are common choices, often used with a water/organic solvent mixture.[3] For anhydrous conditions, Cs₂CO₃ or KF can be effective.[13]
Side Product: Protodeboronation (Boronic acid is replaced by -H)	Excess Water/Protic Species: High temperatures and certain bases can exacerbate this side reaction.[3]	Use fresh, high-purity boronic acid. If using aqueous conditions, ensure the base is thoroughly dissolved. Consider switching to an anhydrous solvent system.
Side Product: Homocoupling (Two boronic acid molecules couple)	Slow Transmetalation: If the transmetalation step is slow relative to other processes, homocoupling can occur.	Ensure efficient oxidative addition and transmetalation. This can sometimes be improved by using a slight excess of the aryl halide.[3]

C. Other Coupling Reactions

Q5: I'm considering alternatives to Buchwald-Hartwig and Suzuki. What are the key challenges for Heck, Sonogashira, or Ullmann reactions with this substrate?

• Heck Reaction: This reaction couples the aryl chloride with an alkene. A key challenge is achieving good regioselectivity with unsymmetrical alkenes.[14][15] For aryl chlorides, more active catalyst systems (e.g., palladacycles, bulky phosphine ligands) and higher temperatures or microwave irradiation may be necessary to promote the initial oxidative addition.[14][16]

• Sonogashira Coupling: This reaction couples the aryl chloride with a terminal alkyne. It typically requires a palladium catalyst and a copper(I) cocatalyst.[17] A major competing side reaction is the Glaser-Hay homocoupling of the alkyne, which is promoted by oxygen and high concentrations of the copper catalyst.[18] To minimize this, use a strictly inert atmosphere and consider slow addition of the alkyne.[18]

• Ullmann Condensation: This is a copper-catalyzed alternative to the palladium-catalyzed C-N or C-O couplings.[19] Traditionally, Ullmann reactions require harsh conditions, including very high temperatures (>200 °C) and polar aprotic solvents like DMF or NMP.[19] While modern ligand-assisted protocols have enabled milder conditions, low reactivity of the aryl chloride can still be a significant hurdle, often requiring a large excess of one reagent.[20][21]

III. Final Checklist for Success

• Reagent Purity: Are your 3-amino-5-chloroacetophenone and coupling partner pure? Impurities can poison the catalyst.

• Inert Atmosphere: Is your reaction setup truly free of oxygen and moisture? This is the most common cause of catalyst death.[1]

• Catalyst & Ligand: Are you using a modern, air-stable precatalyst? Are your ligands stored and handled under inert gas?

• Systematic Screening: Have you systematically screened the key parameters (catalyst, ligand, base, solvent, temperature)? Avoid changing multiple variables at once.[3][7]

• Reaction Monitoring: Are you monitoring the reaction by TLC or LC-MS to determine if it has stalled or is proceeding slowly?

By methodically addressing these potential issues, you can significantly improve the conversion rates and overall success of your coupling reactions involving 3-amino-5-chloroacetophenone.

References

• Benchchem. (n.d.). Troubleshooting common issues in palladium-catalyzed cross-coupling reactions.
• Figshare. (2006). Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction - Organic Process Research & Development.
• Wordpress. (n.d.). Specific Solvent Issues with Buchwald-Hartwig Amination.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• ResearchGate. (n.d.). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure.
• PubMed. (2005, April 6). Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure.
• Benchchem. (n.d.). A Comparative Guide to Aniline Derivatives in Suzuki-Miyaura Cross-Coupling Reactions.
• Benchchem. (n.d.). Troubleshooting low yield in Suzuki coupling of chloropyrimidines.
• Organic Chemistry Portal. (n.d.). Heck Reaction.
• ResearchGate. (2018, October 2). Why can't I achieve good yields for this Suzuki reaction?.
• RSC Publishing. (2024, September 16). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters.
• ResearchGate. (n.d.). Optimization of solvent condition for the Buchwald-Hartwig coupling reaction using catalyst 1.
• Reddit. (2018, September 6). Help troubleshooting a Buchwald-Hartwig amination?. r/chemistry.
• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?.
• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination.
• Reddit. (2023, February 20). Troubleshooting Ullmann Couplint. r/Chempros.
• Benchchem. (n.d.). troubleshooting guide for Sonogashira coupling failures.
• Benchchem. (n.d.). Application Notes and Protocols for Ullmann Condensation of 3-Chlorodiphenylamine.
• Wikipedia. (n.d.). Ullmann condensation.
• Diva-Portal.org. (2008, September 24). Heck Reactions with Aryl Chlorides.
• Macmillan Group. (2004, July 14). The Intramolecular Heck Reaction.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling.
• Beilstein Journals. (2016, September 8). Scope and limitations of a DMF bio-alternative within Sonogashira cross-coupling and Cacchi-type annulation.
• PMC - NIH. (2024, December 12). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders.
• YouTube. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!.
• PMC. (n.d.). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions.

Sources

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• 2. figshare.com [figshare.com]
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• 4. researchgate.net [researchgate.net]
• 5. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. reddit.com [reddit.com]
• 8. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
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• 13. researchgate.net [researchgate.net]
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• 15. macmillan.princeton.edu [macmillan.princeton.edu]
• 16. Heck Reaction [organic-chemistry.org]
• 17. Sonogashira Coupling [organic-chemistry.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 20. reddit.com [reddit.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 3'-amino-5'-chloroacetophenone Under Acidic Conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the stability of 3'-amino-5'-chloroacetophenone in acidic environments. Our goal is to equip you with the scientific rationale behind experimental protocols to ensure the integrity of your results.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 3'-amino-5'-chloroacetophenone under acidic conditions?

A1: The main stability concerns for 3'-amino-5'-chloroacetophenone in acidic media revolve around two primary degradation pathways:

• Hydrolysis: While aminoketones are generally more stable under acidic conditions compared to basic conditions, acid-catalyzed hydrolysis can still occur, particularly at elevated temperatures.[1][2] The protonation of the carbonyl oxygen makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Oxidation: The aromatic amine group is susceptible to oxidation, which can be accelerated by the presence of oxidizing agents, light, and trace metal ions.[3][4] In acidic solutions, the protonated amino group is less prone to oxidation than the free amine, offering some protection. However, oxidative degradation can still be a concern over long-term storage or under harsh experimental conditions.

Q2: How does pH specifically impact the stability of this compound?

A2: The pH of the solution is a critical factor governing the stability of 3'-amino-5'-chloroacetophenone.[5]

• In strongly acidic conditions (pH < 2): The amino group is fully protonated, which generally enhances stability against oxidation. However, very low pH can catalyze the hydrolysis of the ketone functionality.

• In moderately acidic conditions (pH 3-6): This range often represents a balance of stability. The amino group is still largely protonated, minimizing oxidative degradation, while the rate of acid-catalyzed hydrolysis is typically slower than in strongly acidic media.

• Near-neutral and basic conditions (pH > 6): As the pH increases, the free amine concentration rises, making the compound more susceptible to oxidative degradation. Base-catalyzed hydrolysis also becomes a significant degradation pathway.[1]

Q3: Are there any visual indicators of degradation I should watch for?

A3: Yes, visual inspection can provide initial clues about the degradation of 3'-amino-5'-chloroacetophenone. The formation of colored impurities, often yellow or brown, can indicate oxidative degradation or polymerization of degradation products.[6] Any change in the color or clarity of a solution should be investigated further using analytical techniques.

II. Troubleshooting Guide

This section addresses common problems encountered during the handling and analysis of 3'-amino-5'-chloroacetophenone in acidic solutions.

Observed Issue	Potential Cause(s)	Recommended Action(s)
Unexpected peaks in HPLC chromatogram	Acid-catalyzed hydrolysis or oxidation of the parent compound.	1. Confirm Peak Identity: Use a diode array detector (DAD) or mass spectrometry (MS) to identify the degradation products. 2. Optimize pH: If hydrolysis is suspected, conduct a pH stability study to identify the optimal pH range for your experiment. 3. Protect from Light and Oxygen: Store solutions in amber vials and consider sparging with an inert gas (e.g., nitrogen or argon) to minimize oxidation.[6]
Decrease in parent compound concentration over time	Significant degradation under the current storage or experimental conditions.	1. Perform a Forced Degradation Study: This will help identify the primary degradation pathways and the rate of degradation under specific stress conditions (e.g., acid, base, heat, light, oxidation).[4][7] 2. Adjust Storage Conditions: Based on the forced degradation results, store stock solutions and samples at a lower temperature and protected from light.
Inconsistent analytical results	Variability in sample preparation, pH of the mobile phase, or instrument parameters.	1. Standardize Sample Preparation: Ensure consistent pH and solvent composition for all samples and standards. 2. Buffer the Mobile Phase: Use a suitable buffer to maintain a constant pH during HPLC analysis. 3. Validate Analytical Method: Perform a full method validation to ensure robustness, accuracy, and precision.[3]

III. Experimental Protocols & Methodologies

To proactively assess the stability of 3'-amino-5'-chloroacetophenone, a forced degradation study is highly recommended.[4][7]

Protocol: Acidic Forced Degradation Study

Objective: To determine the stability of 3'-amino-5'-chloroacetophenone under acidic conditions and identify potential degradation products.

Materials:

• 3'-amino-5'-chloroacetophenone

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M (for neutralization)

• HPLC grade water

• HPLC grade acetonitrile or methanol

• Class A volumetric flasks and pipettes

• HPLC system with a UV/DAD or MS detector

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3'-amino-5'-chloroacetophenone in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Label three sets of vials.

  • To one set, add an aliquot of the stock solution and dilute with 0.1 M HCl.

  • To the second set, add an aliquot of the stock solution and dilute with 1 M HCl.

  • The third set will be a control, with the stock solution diluted in the initial solvent.

• Incubation: Incubate the vials at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24, 48, and 72 hours).

• Sampling and Neutralization: At each time point, withdraw a sample from each vial. For the acidic samples, neutralize with an equivalent amount of NaOH.

• Analysis: Analyze the samples by a validated stability-indicating HPLC method.

• Data Evaluation: Calculate the percentage of degradation by comparing the peak area of the parent compound in the stressed samples to the control. Identify and characterize any significant degradation products.

Illustrative Data from a Hypothetical Forced Degradation Study

Condition	Time (hours)	Degradation (%)	Major Degradation Products (Hypothetical)
0.1 M HCl, 60°C	24	2.5	Hydrolysis Product A
1 M HCl, 60°C	24	8.1	Hydrolysis Product A, Minor Oxidative Impurity B
3% H₂O₂, RT	24	15.7	Oxidative Impurity B, Oxidative Impurity C

IV. Visualization of Concepts

Degradation Pathway Overview

Caption: Potential degradation pathways for 3'-amino-5'-chloroacetophenone.

Experimental Workflow for Stability Assessment

Caption: Workflow for a forced degradation study under acidic conditions.

V. References

• Kinetics and mechanism of the hydrolysis of substituted acetophenone oximes in acidic solutions. Journal of the Chemical Society B: Physical Organic.

• A Comparative Guide to the Stability of 2'-Aminoacetophenone and Other Aromatic Amines. Benchchem.

• Forced degradation studies: A critical lens into pharmaceutical stability. Drug Discovery & Development.

• How can I prevent or control the decomposition of acetophenone phenylhydrazone? ResearchGate.

• Technical Support Center: Enhancing Long-Term Storage and Stability of Aminoketones. Benchchem.

• Beta-aminoketones as prodrugs with pH-controlled activation. PubMed.

• Forced degradation and impurity profiling. ScienceDirect.

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Beta-aminoketones as prodrugs with pH-controlled activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. library.dphen1.com [library.dphen1.com]

Catalyst selection for functionalizing 1-(3-amino-5-chlorophenyl)ethan-1-one

Target Substrate: 1-(3-amino-5-chlorophenyl)ethan-1-one (3-amino-5-chloroacetophenone)

Welcome to the Advanced Applications Support Center. As drug development professionals and synthetic chemists, you frequently encounter polyfunctional building blocks that present severe chemoselectivity challenges. 1-(3-amino-5-chlorophenyl)ethan-1-one is a classic "problem child" substrate: it possesses a nucleophilic primary amine (-NH₂), a sluggish but reactive electrophilic aryl chloride (-Cl), and an enolizable ketone (-C(=O)CH₃).

This guide provides field-proven troubleshooting strategies, mechanistic causality, and validated protocols to help you selectively functionalize one moiety while leaving the others intact.

🔬 Troubleshooting Guides & FAQs

FAQ 1: Chemoselective Suzuki-Miyaura Coupling at the C-Cl Bond

Question: When attempting a Suzuki-Miyaura cross-coupling at the C-Cl bond of 1-(3-amino-5-chlorophenyl)ethan-1-one, my palladium catalyst rapidly deactivates, or I observe competing C-N coupling. How do I achieve chemoselectivity?

Causality & Mechanistic Insight: The primary amine (-NH₂) is a strong σ-donor. In the presence of standard palladium catalysts (e.g., Pd(PPh₃)₄), the free amine coordinates to the Pd(II) intermediate, forming a stable, off-cycle Pd-amido complex that halts the catalytic cycle—a phenomenon known as catalyst poisoning[1]. Furthermore, the C-Cl bond is electronically deactivated by the electron-donating nature of the meta-amino group, making the initial oxidative addition step highly sluggish[1].

The Solution: You must employ a highly active precatalyst with a bulky, electron-rich dialkylbiarylphosphine ligand, such as trans-Dichlorobis(XPhos)palladium(II)[2]. The extreme steric bulk of the XPhos ligand prevents the formation of inactive bis-ligated Pd species and physically blocks the free amine from coordinating to the metal center. Simultaneously, the electron-rich dicyclohexylphosphine moiety accelerates oxidative addition into the stubborn C-Cl bond[3].

Validated Protocol: Chemoselective Suzuki-Miyaura Coupling

• Setup: In a nitrogen-filled glovebox, charge a Schlenk flask with 1-(3-amino-5-chlorophenyl)ethan-1-one (1.0 equiv), the desired arylboronic acid (1.2 equiv), and anhydrous K₃PO₄ (2.0 equiv).

• Catalyst Addition: Add PdCl₂(XPhos)₂ (2 mol%)[2].

• Solvent: Add a degassed mixture of 1,4-dioxane/H₂O (4:1 v/v) to achieve a 0.2 M substrate concentration.

• Reaction: Seal the flask, remove it from the glovebox, and stir vigorously at 80 °C for 4–6 hours.

• Self-Validation/Monitoring: Monitor via LC-MS. The reaction is complete when the mass peak of the starting material (m/z 169.6) is fully replaced by the coupled product. If unreacted starting material remains, do not add more catalyst; verify the degassing of your solvents, as Pd(0)-XPhos complexes are highly sensitive to oxygen.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

FAQ 2: Buchwald-Hartwig Amination of the -NH₂ Group

Question: I need to N-arylate the primary amine using an exogenous aryl halide, but I must leave the endogenous aryl chloride intact. Which catalytic system prevents oligomerization or self-coupling?

Causality & Mechanistic Insight: If a standard Pd/phosphine system is used to couple the free amine with an exogenous aryl halide, the catalyst will inevitably activate the endogenous C-Cl bond of your starting material, leading to uncontrolled polymerization. However, the C-Cl bond has a significantly higher bond dissociation energy than C-Br or C-I[1].

The Solution: Exploit the halogen reactivity gradient (I > Br ≫ Cl)[3]. By using an exogenous aryl iodide and a highly chemoselective catalyst system, you can selectively functionalize the amine. A recent methodological breakthrough utilizes a Ni(acac)₂ catalyst activated by a phenylboronic ester. This specific system exhibits absolute selectivity for aryl iodides in Buchwald-Hartwig-type aminations, leaving aryl chlorides completely untouched[4].

Validated Protocol: Selective N-Arylation

• Setup: Under an argon atmosphere, combine 1-(3-amino-5-chlorophenyl)ethan-1-one (1.0 equiv), an exogenous aryl iodide (1.2 equiv), and K₂CO₃ (2.0 equiv) in a sealed tube.

• Catalyst & Activator: Add Ni(acac)₂ (5 mol%) and phenylboronic acid pinacol ester (PhBpin, 10 mol%)[4].

• Solvent: Add anhydrous toluene (0.2 M).

• Reaction: Stir at 100 °C for 12 hours.

• Self-Validation/Monitoring: TLC (Hexanes:EtOAc 3:1). The endogenous C-Cl bond will remain intact. If cross-coupling at the C-Cl bond is observed (<2% expected), lower the temperature to 85 °C to further widen the thermodynamic gap between C-I and C-Cl activation.

FAQ 3: Alpha-Arylation of the Ketone Moiety

Question: During the alpha-arylation of the acetyl group, I observe complex mixtures and preferential N-arylation instead of C-arylation. How do I direct the catalyst to the alpha-carbon?

Causality & Mechanistic Insight: Alpha-arylation requires a strong base (e.g., NaOtBu, LiHMDS) to generate the reactive ketone enolate. However, these bases will also deprotonate the primary amine, creating a highly nucleophilic nitrogen species. Palladium catalysts inherently favor C-N bond formation over C-C bond formation when both nucleophiles are present, leading to preferential N-arylation[5].

The Solution: The primary amine must be transiently or permanently protected. Converting the amine to a tert-butyloxycarbonyl (Boc) derivative sterically hinders the nitrogen, removes its nucleophilicity, and prevents it from competing with the enolate[5].

Validated Protocol: Amine Protection & Alpha-Arylation

• Protection: React 1-(3-amino-5-chlorophenyl)ethan-1-one with Boc₂O (1.1 equiv) in THF at reflux for 4 hours. Isolate the N-Boc protected intermediate.

• Alpha-Arylation Setup: In a dry flask under nitrogen, combine the N-Boc intermediate (1.0 equiv), an exogenous aryl bromide (1.1 equiv), and NaOtBu (2.2 equiv).

• Catalyst Addition: Add Pd(OAc)₂ (2 mol%) and P(t-Bu)₃ (4 mol%)[5].

• Reaction: Add anhydrous toluene and stir at 80 °C for 8 hours.

• Self-Validation/Monitoring: Quench a 0.1 mL aliquot with saturated NH₄Cl before LC-MS analysis to prevent base-catalyzed degradation in the vial. The presence of the alpha-arylated product confirms successful C-C coupling. The Boc group can subsequently be removed using 4M HCl in dioxane.

📊 Quantitative Catalyst Selection Matrix

Use the following table to rapidly align your synthetic target with the optimal catalytic system and understand the chemoselectivity rationale.

Target Functional Group	Transformation	Optimal Catalyst / Ligand	Base	Chemoselectivity Rationale
Aryl Chloride (-Cl)	Suzuki-Miyaura Coupling	PdCl₂(XPhos)₂	K₃PO₄	Extreme steric bulk of XPhos prevents amine coordination; electron-richness activates the inert C-Cl bond.
Primary Amine (-NH₂)	Buchwald-Hartwig Amination	Ni(acac)₂ / PhBpin	K₂CO₃	Activator-promoted Ni system selectively inserts into exogenous Ar-I, leaving endogenous Ar-Cl completely intact.
Ketone (-C(=O)CH₃)	Alpha-Arylation	Pd(OAc)₂ / P(t-Bu)₃	NaOtBu	Prior N-protection (Boc) is mandatory to prevent the strong base from inducing preferential N-arylation.

🗺️ Functionalization Workflow Visualization

The following logic tree illustrates the divergent pathways for functionalizing this complex substrate based on your catalyst selection.

Divergent chemoselective functionalization pathways for 1-(3-amino-5-chlorophenyl)ethan-1-one.

📚 References

• Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions Journal of the American Chemical Society URL:[Link]

• trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications ACS Omega URL:[Link]

• Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay ACS Omega URL:[Link]

• An advantageous route to oxcarbazepine (trileptal) based on palladium-catalyzed arylations free of transmetallating agents Organic Letters (PubMed) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. An advantageous route to oxcarbazepine (trileptal) based on palladium-catalyzed arylations free of transmetallating agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Mass spectrometry fragmentation pattern of 3-amino-5-chloroacetophenone

Title: Structural Elucidation of 3-Amino-5-Chloroacetophenone: A Comparative Guide to HRMS vs. LRMS Fragmentation Profiling

Introduction In pharmaceutical development and forensic toxicology, the rigorous characterization of active pharmaceutical ingredients (APIs) and their synthetic intermediates is a regulatory imperative. 3-amino-5-chloroacetophenone is a highly functionalized aromatic building block. Its structural elucidation via mass spectrometry (MS) requires careful deconvolution of its fragmentation pattern, which is complicated by the presence of three distinct functional groups (amino, chloro, and acetyl) on the benzene ring. This guide compares High-Resolution Mass Spectrometry (HRMS, e.g., Q-TOF or Orbitrap) with Low-Resolution Mass Spectrometry (LRMS, e.g., Triple Quadrupole) for the fragmentation profiling of 3-amino-5-chloroacetophenone, providing actionable experimental protocols and mechanistic insights.

The Mechanistic Basis of 3-Amino-5-Chloroacetophenone Fragmentation

Under Electrospray Ionization in positive mode (ESI+), 3-amino-5-chloroacetophenone (C8H8ClNO, monoisotopic mass 169.0294 Da) readily protonates on the basic amine or carbonyl oxygen to form the precursor ion [M+H]+ at m/z 170.0367 (for the ³⁵Cl isotope)[1]. The fragmentation of this precursor under Collision-Induced Dissociation (CID) is driven by the relative stabilities of the leaving groups and the resulting carbocations:

• Alpha-Cleavage (Acylium Ion Formation): Similar to unsubstituted acetophenone, a prominent fragmentation pathway is the loss of a methyl radical (•CH3, 15 Da) from the acetyl group, yielding a highly stable acylium cation at m/z 155.0133[2]. While radical losses are less common in even-electron ESI+ spectra than in Electron Impact (EI), the extreme thermodynamic stability of the acylium resonance structure drives this reaction.

• Amine Cleavage: The protonated primary amine can undergo neutral loss of ammonia (NH3, 17.0265 Da), generating a fragment at m/z 153.0102[3].

• Carbon Monoxide Loss: The acylium ion (m/z 155) can undergo subsequent loss of carbon monoxide (CO, 27.9949 Da) to form a chlorophenylamine cation at m/z 127.0183[2].

• Chlorine Isotopic Signature: Because chlorine exists naturally as ³⁵Cl (75.8%) and ³⁷Cl (24.2%), any fragment retaining the chlorine atom will exhibit a characteristic M / M+2 isotopic doublet in a ~3:1 ratio[4].

Primary ESI-MS/MS fragmentation pathways of protonated 3-amino-5-chloroacetophenone.

Comparative Performance: HRMS vs. LRMS

When selecting an analytical platform for structural elucidation, the choice between HRMS and LRMS dictates the level of structural confidence[1].

Causality of Platform Choice: LRMS relies on nominal mass measurements. A loss of 17 Da could be interpreted as either NH3 or •OH. HRMS resolves this ambiguity by measuring exact mass to 4 decimal places, allowing the calculation of elemental compositions with sub-5 ppm mass accuracy. Furthermore, HRMS preserves the fine isotopic structure of the ³⁵Cl/³⁷Cl ratio without the unit-mass blending often seen in poorly calibrated LRMS systems[4].

Table 1: Performance Comparison for 3-Amino-5-Chloroacetophenone Analysis

Feature	LRMS (Triple Quadrupole)	HRMS (Q-TOF / Orbitrap)	Analytical Impact
Mass Accuracy	± 0.1 Da (Nominal)	< 3 ppm (Exact)	HRMS differentiates isobaric fragments (e.g., differentiating NH3 loss from potential •OH loss).
Resolution (FWHM)	~0.7 Da	30,000 to >140,000	HRMS resolves fine isotopic structures, critical for definitively confirming the ³⁵Cl/³⁷Cl signature.
Sensitivity (Targeted)	Extremely High (MRM mode)	High (PRM/Full Scan)	LRMS is superior for routine, high-throughput quantification of known impurities.
Structural Elucidation	Presumptive (Requires standards)	Definitive (Empirical formula)	HRMS allows ab initio identification of unknown degradation products.

Self-Validating Experimental Methodology

To ensure rigorous and reproducible fragmentation profiling, the following LC-MS/MS protocol establishes a self-validating system. By utilizing the natural ³⁷Cl isotope as an internal mass-shift validator, the method prevents false-positive fragment assignments.

Step-by-Step LC-MS/MS Protocol:

• Sample Preparation: Dissolve the 3-amino-5-chloroacetophenone standard in LC-MS grade Methanol:Water (50:50, v/v) containing 0.1% Formic Acid to a final concentration of 1 µg/mL. Causality: The formic acid lowers the pH, ensuring efficient protonation of the amine group to generate abundant [M+H]+ ions[3].

• Chromatographic Separation: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Use a gradient elution from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes. Validation Check: Ensure the peak shape is highly symmetrical to prevent co-elution of isobaric matrix interferences.

• Ion Source Optimization (ESI+): Set the capillary voltage to 3.5 kV, desolvation temperature to 350°C, and sheath gas flow to 40 arb units.

• Collision-Induced Dissociation (CID): Isolate the precursor ion (m/z 170.0) with a narrow isolation window (1.0 m/z). Apply a normalized collision energy (NCE) ramp from 15 to 45 eV. Causality: Ramping the NCE ensures the capture of both fragile fragments (like the initial loss of •CH3) and high-energy sequence ions (like the subsequent loss of CO) in a single composite spectrum[1].

• Data Acquisition: Acquire MS/MS spectra in profile mode (for HRMS) to allow post-acquisition isotopic fine-structure analysis.

Self-validating LC-MS/MS experimental workflow for fragmentation profiling.

Data Interpretation & Causality

The interpretation of the MS/MS data must be grounded in chemical logic. When analyzing the HRMS data, the analyst must verify the presence of the chlorine atom in the product ions to validate the fragmentation pathway.

For instance, the acylium ion at m/z 155.0133 must be accompanied by a corresponding peak at m/z 157.0104 at approximately 32% of the intensity of the m/z 155 peak. If a fragment at m/z 135 is observed without the M+2 isotopic signature, it causally indicates that the chlorine atom has been lost as a neutral radical (•Cl, 35 Da) or HCl (36 Da). In 3-amino-5-chloroacetophenone, the C-Cl bond is relatively strong due to its position on the aromatic ring; therefore, loss of HCl is typically only observed at high collision energies, making the acylium and amine-loss pathways the dominant and most reliable diagnostic features for this compound.

References

• AskFilo. "Fragmentation in Mass Spectrometry of Acetophenone (C6H5-CO-CH3)." AskFilo, 2025.
• BenchChem. "A Comparative Guide to the Spectroscopic Analysis and Structural Confirmation of 2,2',4'-Trichloroacetophenone." BenchChem, 2025.
• National Institutes of Health (NIH). "Toxic Tear Gas 2‐Chloroacetophenone (CN) Forms Adducts With Endogenous Plasma Thiols In Vitro Valuable as Biomarkers of Exposure." PMC, 2025.
• OpenAgrar. "High performance liquid chromatography-electrospray ionization tandem mass spectrometry (HPLC-ESI-MS-MS)

Sources

• 1. Toxic Tear Gas 2‐Chloroacetophenone (CN) Forms Adducts With Endogenous Plasma Thiols In Vitro Valuable as Biomarkers of Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Explain all possible fragmentation for in mass spectrometry for the follo.. [askfilo.com]
• 3. ojs.openagrar.de [ojs.openagrar.de]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to GC-MS Analysis Protocols for Chlorophenyl Ethanone Intermediates

For researchers, scientists, and drug development professionals, the robust and accurate analysis of pharmaceutical intermediates is a cornerstone of quality control and regulatory compliance. Chlorophenyl ethanones, a class of compounds often encountered as intermediates in the synthesis of active pharmaceutical ingredients (APIs), require meticulous analytical oversight to ensure the purity and safety of the final drug product. This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) protocols for the analysis of these critical intermediates, focusing on the practical application and scientific rationale behind method selection.

This document moves beyond a simple recitation of steps to offer a comparative analysis of two primary approaches: direct injection and analysis following chemical derivatization. By understanding the underlying principles and performance characteristics of each method, you can make informed decisions to develop and validate analytical protocols that are not only compliant with regulatory expectations but are also scientifically sound and fit for purpose.

The Analytical Challenge: Why GC-MS for Chlorophenyl Ethanones?

Chlorophenyl ethanones, as halogenated aromatic ketones, are well-suited for GC-MS analysis due to their volatility.[1] GC-MS combines the powerful separation capabilities of gas chromatography with the definitive identification power of mass spectrometry, making it an ideal technique for resolving complex mixtures and identifying trace-level impurities.[2] Effective analytical methods are crucial for identifying and quantifying residual starting materials, byproducts, and degradation products, which is a key aspect of impurity profiling mandated by regulatory bodies.[3][4]

Methodological Crossroads: Direct Analysis vs. Derivatization

The primary decision in developing a GC-MS method for chlorophenyl ethanone intermediates is whether to employ direct analysis or to use a derivatization step to chemically modify the analyte prior to injection. This choice has significant implications for method performance, sensitivity, and selectivity.

Protocol 1: Direct GC-MS Analysis

Direct injection is the most straightforward approach, offering simplicity and high throughput. This method is often suitable for the analysis of relatively non-polar and thermally stable compounds.

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the chlorophenyl ethanone intermediate sample into a volumetric flask.

• Dissolve the sample in a suitable volatile organic solvent (e.g., dichloromethane, ethyl acetate, or methanol) to a final concentration of approximately 10-100 µg/mL.[5] Ensure the solvent is of high purity to avoid extraneous peaks in the chromatogram.

• If necessary, centrifuge or filter the sample to remove any particulate matter.[6]

• Transfer the final solution to a 2 mL autosampler vial.

2. GC-MS Instrumentation and Conditions:

Parameter	Setting	Rationale
Gas Chromatograph	Agilent 7890B or equivalent	A robust and widely used GC system.
Mass Spectrometer	Agilent 5977B or equivalent	Provides high sensitivity and spectral integrity.
Injector	Split/Splitless Inlet	Allows for flexibility in sample concentration. A split ratio of 20:1 is a good starting point.
Injection Volume	1 µL	A standard volume for capillary GC.
Injector Temperature	250 °C	Ensures rapid and complete volatilization of the analyte without thermal degradation.[5]
Column	HP-5ms (or equivalent) 30 m x 0.25 mm ID x 0.25 µm film thickness	A non-polar column providing good separation for a wide range of compounds.[7][8]
Carrier Gas	Helium at a constant flow rate of 1.2 mL/min	An inert carrier gas that provides good chromatographic efficiency.
Oven Temperature Program	Initial temperature of 80°C, hold for 2 minutes, then ramp to 280°C at a rate of 15°C/min, and hold for 5 minutes.	This program allows for the separation of volatile impurities from the main analyte and ensures the elution of less volatile components.
MS Conditions
Ionization Mode	Electron Ionization (EI)	A hard ionization technique that produces reproducible fragmentation patterns for library matching.[5]
Ionization Energy	70 eV	The standard energy for EI, which generates extensive and consistent fragmentation.[5]
Source Temperature	230 °C	Prevents condensation of analytes in the ion source.[5]
Quadrupole Temperature	150 °C	Maintains consistent ion transmission.[5]
Mass Range	m/z 40-450	A wide enough range to capture the molecular ion and key fragment ions of chlorophenyl ethanones and potential impurities.
Scan Mode	Full Scan	For qualitative analysis and identification of unknown impurities.
Selected Ion Monitoring (SIM)	For quantitative analysis, monitor characteristic ions of the target analyte(s) to enhance sensitivity.

Protocol 2: GC-MS Analysis with PFBHA Derivatization

For certain applications, particularly when dealing with trace-level analysis or when the analyte exhibits poor chromatographic behavior, chemical derivatization can significantly enhance method performance.[9] O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA) is a highly effective derivatizing reagent for ketones, converting them into stable oxime derivatives.[10] This derivatization offers several advantages, including increased volatility, improved peak shape, and enhanced sensitivity, especially when using negative chemical ionization (NCI).[3][11]

1. Sample and Reagent Preparation:

• Prepare a stock solution of the chlorophenyl ethanone intermediate in a suitable solvent (e.g., methanol or ethyl acetate) at a concentration of 1 mg/mL.

• Prepare a PFBHA hydrochloride solution (e.g., 10 mg/mL) in deionized water.[1]

• Prepare a working internal standard solution (e.g., d5-acetophenone) in methanol.

2. Derivatization Procedure:

• In a 4 mL vial, add 1 mL of the sample solution (or an aliquot diluted to the desired concentration).

• Add 100 µL of the internal standard solution.

• Adjust the pH of the solution to approximately 3-4 with dilute HCl.

• Add 200 µL of the PFBHA solution.

• Cap the vial tightly and heat at 70°C for 60 minutes.[12]

• Cool the vial to room temperature.

• Add 1 mL of hexane and vortex for 2 minutes to extract the PFBHA-oxime derivative.

• Allow the layers to separate and carefully transfer the upper organic layer to a clean vial.

• Dry the organic extract over anhydrous sodium sulfate.

• Transfer the dried extract to a 2 mL autosampler vial for GC-MS analysis.

3. GC-MS Instrumentation and Conditions:

The GC-MS parameters are similar to the direct injection method, with potential adjustments to the oven temperature program to optimize the separation of the PFBHA-oxime derivatives. A key difference lies in the potential use of Negative Chemical Ionization (NCI) for enhanced sensitivity.

Parameter	Setting	Rationale
... (GC parameters as in Protocol 1, with oven program optimization)
MS Conditions
Ionization Mode	Electron Ionization (EI) or Negative Chemical Ionization (NCI)	EI provides standard fragmentation patterns. NCI can offer significantly higher sensitivity for electrophilic derivatives like PFBHA-oximes.[11]
Reagent Gas (for NCI)	Methane or Ammonia	Common reagent gases for NCI.
... (Other MS parameters as in Protocol 1)

Performance Comparison: Direct vs. Derivatization

The choice between direct analysis and derivatization hinges on the specific analytical requirements. The following table provides a comparative overview of the expected performance of each method.

Performance Parameter	Direct GC-MS Analysis	PFBHA Derivatization GC-MS
Sensitivity (LOD/LOQ)	Moderate. Suitable for purity assays and analysis of major impurities.	High to Very High. Significantly lower LOD and LOQ, especially with NCI-MS, making it ideal for trace impurity analysis.[11]
Specificity	Good. Relies on chromatographic separation and mass spectral identification.	Excellent. Derivatization is specific to carbonyl compounds, reducing matrix interference. The unique mass of the derivative provides an additional layer of confirmation.
Precision (%RSD)	Typically < 5% for routine analysis.	Typically < 10%, with potential for higher variability due to the additional derivatization step.
Accuracy (% Recovery)	Generally high (95-105%) for well-behaved compounds.	Can be influenced by derivatization efficiency and extraction recovery. Typically in the range of 85-115%.[1]
Throughput	High. Minimal sample preparation.	Lower. The derivatization and extraction steps increase analysis time.
Robustness	Generally robust, but susceptible to issues with active sites in the GC system for more polar analytes.	The derivatization step can be a source of variability if not well-controlled. However, the derivatives themselves are often more stable and chromatographically robust.[10]

Visualizing the Workflow

To further clarify the methodological differences, the following diagrams illustrate the experimental workflows for both direct and derivatization-based GC-MS analysis.

Caption: Experimental workflow for direct GC-MS analysis.

Caption: Experimental workflow for GC-MS analysis with PFBHA derivatization.

Scientific Integrity: Method Validation

Regardless of the chosen protocol, validation is a mandatory step to ensure the method is fit for its intended purpose.[2] The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for validating analytical procedures.[5][6][10]

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the absence of interfering peaks at the retention time of the analyte.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentration levels should be used to establish linearity, with a correlation coefficient (r²) of ≥ 0.995 being desirable.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value. This is typically assessed by recovery studies on spiked samples at a minimum of three concentration levels.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory, but on different days, with different analysts, or on different equipment.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., injector temperature, flow rate).

Mass Spectral Fragmentation: The Key to Identification

The mass spectrum provides a molecular fingerprint that is crucial for the unambiguous identification of chlorophenyl ethanone intermediates and their related impurities.

Fragmentation of Underivatized Chlorophenyl Ethanones

Under electron ionization, chlorophenyl ethanones typically exhibit characteristic fragmentation patterns. For example, 2-chloroacetophenone (molecular weight 154.6 g/mol ) is expected to show a molecular ion peak (M+) at m/z 154 and an isotopic peak at m/z 156 due to the presence of the 37Cl isotope. Key fragment ions often arise from:

• Alpha-cleavage: Loss of a methyl radical (•CH3) to form the chlorobenzoyl cation ([M-15]+).

• Loss of the acetyl group: Cleavage of the bond between the carbonyl carbon and the aromatic ring.

• Loss of chlorine: Fragmentation of the aromatic ring.

Caption: Simplified fragmentation of a chlorophenyl ethanone.

Fragmentation of PFBHA-Derivatized Chlorophenyl Ethanones

The PFBHA-oxime derivatives of chlorophenyl ethanones also produce characteristic mass spectra. A prominent peak is often observed at m/z 181, corresponding to the pentafluorotropylium ion ([C7H2F5]+), which is a hallmark of PFBHA derivatives.[13] The molecular ion is also typically observed, and other fragmentations can provide further structural information. The formation of syn- and anti-oxime isomers can sometimes lead to two closely eluting chromatographic peaks, which should be considered during method development.[12]

Caption: Key fragmentation of a PFBHA-derivatized ketone.

Conclusion and Recommendations

The choice of a GC-MS protocol for the analysis of chlorophenyl ethanone intermediates is a critical decision that should be guided by the specific analytical objectives.

• For routine quality control, purity assessments, and analysis of major components , a direct GC-MS method is often the most efficient and practical choice due to its simplicity and high throughput.

• For trace-level impurity analysis, determination of genotoxic impurities, or when dealing with challenging matrices , a PFBHA derivatization GC-MS method is highly recommended. The significant enhancement in sensitivity and selectivity often outweighs the additional sample preparation time.

Regardless of the chosen method, a thorough validation according to ICH guidelines is non-negotiable to ensure the reliability and accuracy of the analytical data. By carefully considering the principles and protocols outlined in this guide, researchers and drug development professionals can confidently develop and implement robust GC-MS methods for the analysis of chlorophenyl ethanone intermediates, thereby ensuring the quality and safety of pharmaceutical products.

References

• A Comparative Guide to Carbonyl Derivatization Reagents: PFBHA vs. O-(2-Chloro-6-fluorobenzyl)hydroxylamine. (n.d.). BenchChem.
• Analysis of 21 carbonyl compounds in e-liquids and e-aerosols by gas chromatography-mass spectrometry after PFBHA derivatization. (n.d.). CORESTA.
• Mass Spectrometry of 2-Chloro-1-(2,4,5-trichlorophenyl)ethanone: A Comparative Guide. (n.d.). BenchChem.
• Sample Preparation Guidelines for GC-MS. (n.d.). University of Illinois Urbana-Champaign.
• FIRST REPORT OF ALDEHYDES AND KETONES IN THE TAGISH LAKE METEORITE: OPTIMIZED METHODOLOGY AND PRELIMINARY RESULTS. (n.d.). Universities Space Research Association.
• Impurity guidelines in drug development under ICH Q3. (2025, October 7). AMSbiopharma.

• GC/MS Analyses of Thiosemicarbazones Synthesized from Acetophenones: Thermal Decay and Mass Spectra Features. (2015, March 23). SCIRP. Retrieved from [Link]

• General survey on the fragmentation patterns of PFB oximes in the positive and negative modes (positive EI and negative CI). (n.d.). ResearchGate.

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005, November). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Retrieved from [Link]

• impurity-profiling-and-characterization-for-generic-project. (2026, February 25). ResolveMass Laboratories Inc.
• Analytical Methods. (n.d.). Royal Society of Chemistry.

• Catalogue of chromatogram data for separating acetophenone and 1-phenylethanol via GC-MS. (2023, July 1). figshare. Retrieved from [Link]

• A Review on GC-MS and Method Development and Validation. (n.d.). Impactfactor.
• Derivatization Methods in GC and GC/MS. (n.d.). IntechOpen. Retrieved from a relevant scientific publisher's website.

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Safety & Regulatory Compliance

1-(3-Amino-5-chlorophenyl)ethan-1-one proper disposal procedures

Comprehensive Disposal and Safety Protocol for 1-(3-Amino-5-chlorophenyl)ethan-1-one

As a critical intermediate in drug development and organic synthesis, 1-(3-Amino-5-chlorophenyl)ethan-1-one (CAS: 105029-41-2 / 1402667-23-5) requires stringent lifecycle management. Because it is a halogenated primary aromatic amine, improper disposal poses severe environmental and toxicological risks, including aquatic toxicity and the potential generation of carcinogenic byproducts[1].

This guide provides researchers and laboratory managers with field-proven, self-validating protocols for the safe handling, deactivation, and disposal of this compound, ensuring full compliance with environmental regulations and laboratory safety standards.

Chemical Profile & The Causality of Hazards

To safely manage a chemical, one must understand the mechanistic reasoning behind its hazards. 1-(3-Amino-5-chlorophenyl)ethan-1-one contains three reactive moieties that dictate its disposal requirements:

• The Primary Amine (-NH2): Aromatic amines are highly bioavailable and can undergo metabolic N-hydroxylation in vivo, leading to methemoglobinemia (oxidation of Fe2+ to Fe3+ in hemoglobin) and DNA adduct formation[1].

• The Aryl Chloride (-Cl): The presence of a halogen atom strictly prohibits standard low-temperature incineration. If combusted below 850°C, chlorinated aromatics undergo dimerization and oxidation, generating highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs).

• The Acetyl Group (-COCH3): While this electron-withdrawing group slightly reduces the nucleophilicity of the amine compared to a standard aniline, the compound remains highly reactive toward strong oxidizers.

Critical Contraindication: Never use sodium hypochlorite (bleach) to clean up spills of this compound. Bleach reacts with primary aromatic amines to form N-chloroamines, which are unstable, highly toxic, and potentially explosive.

Quantitative Data & Segregation Matrices

Proper segregation is the foundation of hazardous waste management. Mixing this compound with non-halogenated waste streams complicates disposal and drastically increases institutional costs[2].

Table 1: Physicochemical & Hazard Summary

Property / Hazard	Value / Classification	Operational Implication
Chemical Name	1-(3-Amino-5-chlorophenyl)ethan-1-one	Must be explicitly listed on all waste manifests.
Structural Class	Halogenated Primary Aromatic Amine	Requires strict segregation into halogenated waste streams[2].
Primary Hazards	Toxic, Irritant, Suspected Mutagen	Mandates double-gloving (nitrile) and handling strictly within a certified fume hood[1].

| Incompatible Materials | Strong oxidizers, acids, hypochlorites | High risk of toxic chloramine gas generation or violent exothermic reactions. |

Table 2: Waste Segregation & Compatibility Matrix

Waste Stream	Permitted Materials	Prohibited Materials	Final Disposition
Halogenated Organic Liquid	DCM, Chloroform, dissolved 1-(3-Amino-5-chlorophenyl)ethan-1-one	Acetone, Hexane, Non-halogenated solvents, Nitric acid	High-Temp Incineration (>1100°C) with alkaline scrubbers.
Hazardous Solid Waste	Contaminated PPE, silica gel, empty vials, spill absorbents	Free-flowing liquids, biological waste, sharps	High-Temp Incineration.

| Aqueous Waste | Trace deactivated amine (post-KMnO4 treatment only) | Untreated aromatic amines, organic solvents | Sanitary Sewer (Subject to local POTW limits). |

Disposal Workflow & Visualization

The following decision tree outlines the logical flow for segregating 1-(3-Amino-5-chlorophenyl)ethan-1-one waste based on its physical state.

Figure 1: Decision tree and segregation workflow for 1-(3-Amino-5-chlorophenyl)ethan-1-one waste.

Step-by-Step Experimental Protocols for Disposal

Protocol A: Immediate Spill Response & Cleanup

Causality: Solid aromatic amines pose a severe inhalation hazard if aerosolized. Sweeping dry powder generates dust; therefore, wet-wiping is required to suppress aerosolization.

• Isolate the Area: Evacuate non-essential personnel. Ensure the fume hood sash is lowered, or if outside a hood, don a half-mask respirator with P100/organic vapor cartridges.

• Suppress Dust: Gently cover the solid spill with damp paper towels (moistened with water or a compatible high-flashpoint solvent like isopropanol). Do not spray liquid directly onto the powder.

• Collect: Use a non-sparking scoop to transfer the damp mass into a high-density polyethylene (HDPE) container.

• Decontaminate Surfaces: Wipe the area with a solvent capable of dissolving the residue (e.g., small amounts of ethanol), followed by a mild detergent wash.

• Dispose: Label the HDPE container as "Hazardous Solid Waste: Contains Halogenated Aromatic Amine" and transfer to the central waste accumulation area[2].

Protocol B: Laboratory-Scale Trace Deactivation (Aqueous Streams)

While bulk waste must be incinerated, trace amounts of 1-(3-Amino-5-chlorophenyl)ethan-1-one in aqueous washes can be chemically deactivated in the lab using acidified potassium permanganate. Causality: Permanganate aggressively oxidizes the amine group, cleaving the aromatic ring and destroying the toxicophore responsible for methemoglobinemia[3].

• Preparation: In a fume hood, transfer the trace aqueous amine waste (up to 0.01 mol) into a large Erlenmeyer flask.

• Acidification: Slowly add 3 L of 1.7 N Sulfuric Acid ( H2​SO4​ ). Note: Acidification is required to drive the MnO4−​ to Mn2+ rather than MnO2​ , ensuring maximum oxidative power.

• Oxidation: Add 1 L of 0.2 M Potassium Permanganate ( KMnO4​ ). The solution will turn deep purple.

• Incubation: Stir the mixture continuously at room temperature for 8 hours[3].

• Quenching: Slowly add solid Sodium Bisulfite ( NaHSO3​ ) in small portions until the purple color completely disappears, indicating the reduction of excess permanganate.

• Neutralization: Adjust the pH to 6–8 using dilute Sodium Hydroxide ( NaOH ). The resulting deactivated, neutralized aqueous solution can typically be disposed of as standard aqueous waste (verify with your local EHS officer)[3].

Protocol C: Manifesting for Commercial Disposal

For bulk liquids and solids, commercial high-temperature incineration is mandatory.

• Containerization: Ensure all liquid waste is in shatter-resistant, chemically compatible containers (e.g., PTFE or HDPE). Do not fill beyond 80% capacity to allow for vapor expansion.

• Labeling: Affix a GHS-compliant hazardous waste label. Explicitly write "Halogenated Organic Waste - Contains 1-(3-Amino-5-chlorophenyl)ethan-1-one".

• Regulatory Compliance: Note that the export or transfer of specific halogenated aromatic amines may trigger TSCA Section 12(b) notification requirements[4]. Ensure your EHS department logs the CAS number (105029-41-2) against current EPA/TSCA inventory lists prior to scheduling a contractor pickup.

References

• Hong Kong University of Science and Technology (HKUST) Health, Safety and Environment Office. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from[Link]

• American Chemical Society (ACS). (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Chemical Health & Safety. Retrieved from[Link]

• U.S. Environmental Protection Agency (EPA). (2020). Chemicals Subject to TSCA Section 12(b) Export Notification Requirements. Retrieved from[Link]

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